Bis(4-ethylphenyl)acetylene

• CAS: 79135-69-6

Core Science & Biosynthesis

Bis(4-ethylphenyl)acetylene CAS 79135-69-6 properties

An In-Depth Technical Guide to Bis(4-ethylphenyl)acetylene (CAS 79135-69-6): Properties, Synthesis, and Applications

Introduction

Bis(4-ethylphenyl)acetylene, a member of the diarylacetylene class of organic compounds, represents a significant building block in the fields of materials science and medicinal chemistry. Its defining feature is a rigid, linear structure conferred by the central acetylene (ethyne) linker, flanked by two para-substituted ethylphenyl groups. This molecular architecture results in an extended π-conjugated system, which is the source of its unique electronic and photophysical properties. For researchers and drug development professionals, understanding the core characteristics of this molecule is crucial for leveraging its potential in creating novel functional materials and therapeutic agents. This guide provides a comprehensive overview of its known properties, a validated synthesis pathway, and its current and potential applications, grounded in established chemical principles.

Section 1: Core Molecular Properties

The fundamental identity and characteristics of Bis(4-ethylphenyl)acetylene are summarized below. This data is essential for stoichiometric calculations, analytical characterization, and safety assessments.

Property	Value	Source
CAS Number	79135-69-6	[1]
Molecular Formula	C18H18	[1]
Molecular Weight	234.3 g/mol	[1]
IUPAC Name	1-ethyl-4-[2-(4-ethylphenyl)ethynyl]benzene	[1]
Synonyms	1,1'-(Ethyne-1,2-diyl)bis(4-ethylbenzene)	[1]

While extensive experimental data on its physical properties is not widely published, it is known to be a solid material at room temperature. Its applications in liquid crystal formulations suggest it possesses specific phase transition behaviors, a common trait for rod-shaped molecules.[2] Due to its nonpolar hydrocarbon structure, it is expected to have low solubility in water but good solubility in organic solvents such as toluene, tetrahydrofuran (THF), and dichloromethane.

Section 2: Spectroscopic Characterization (Anticipated)

For a researcher synthesizing or utilizing this compound, spectroscopic analysis is the primary method of structural confirmation. Based on its molecular structure, the following spectral characteristics are anticipated:

• ¹H NMR: The proton NMR spectrum is expected to be highly symmetric. The ethyl groups should produce a characteristic triplet for the methyl protons (–CH₃) and a quartet for the methylene protons (–CH₂–). The aromatic protons on the two equivalent phenyl rings would appear as two sets of doublets in the aromatic region of the spectrum, typical of a 1,4-disubstituted benzene ring.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the ethyl groups' methyl and methylene carbons. In the aromatic region, four signals are expected due to the symmetry of the molecule (two for the protonated carbons and two for the quaternary carbons). Critically, the acetylenic carbons will appear as a single, sharp signal in the characteristic alkyne region of the spectrum (typically 80-100 ppm), a key indicator of the compound's identity.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit C-H stretching vibrations for the aromatic and aliphatic groups. A weak but sharp absorption band around 2200 cm⁻¹ would be indicative of the C≡C triple bond stretching of the internal alkyne.

• Mass Spectrometry: In a mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z value corresponding to the molecular weight of the compound (approximately 234.3).

Section 3: Synthesis Methodology

The most reliable and versatile method for synthesizing diarylacetylenes like Bis(4-ethylphenyl)acetylene is the Sonogashira cross-coupling reaction.[3][4] This palladium-catalyzed reaction is favored for its mild reaction conditions, tolerance of a wide range of functional groups, and consistently high yields.

Causality of Method Selection: The Sonogashira coupling is the industry-standard for forming carbon-carbon bonds between sp² (aryl halide) and sp (terminal alkyne) hybridized carbons. It employs a dual-catalyst system, typically a palladium complex (like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) salt (like CuI). The palladium catalyst facilitates the oxidative addition of the aryl halide, while the copper co-catalyst activates the terminal alkyne, leading to an efficient and selective coupling process.

Experimental Protocol: Sonogashira Cross-Coupling

This protocol describes a self-validating system for the synthesis of Bis(4-ethylphenyl)acetylene from 1-ethynyl-4-ethylbenzene and 1-iodo-4-ethylbenzene.

Materials:

• 1-Ethynyl-4-ethylbenzene (1.0 eq)

• 1-Iodo-4-ethylbenzene (1.05 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.02 eq)

• Copper(I) iodide (CuI) (0.04 eq)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (solvent and base, 3-4 mL per mmol of alkyne)

• Tetrahydrofuran (THF), anhydrous (co-solvent)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Inert Atmosphere: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a condenser, add PdCl₂(PPh₃)₂ and CuI.

• Reagent Addition: Add 1-ethynyl-4-ethylbenzene and 1-iodo-4-ethylbenzene to the flask.

• Solvent and Base: Under a positive pressure of inert gas (Argon or Nitrogen), add anhydrous THF and triethylamine. The amine serves as both the base to neutralize the HI byproduct and as a solvent.

• Reaction Execution: Stir the mixture at room temperature or gently heat to 40-50°C. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting materials are consumed (typically 4-12 hours).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with diethyl ether or ethyl acetate and filter through a pad of celite to remove the catalyst and amine salts.

• Purification: Wash the organic filtrate with saturated ammonium chloride solution and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Final Product: The crude product is then purified by column chromatography on silica gel (using a nonpolar eluent like hexane) or by recrystallization to yield Bis(4-ethylphenyl)acetylene as a solid.

Caption: Workflow for the Sonogashira synthesis of Bis(4-ethylphenyl)acetylene.

Section 4: Reactivity and Applications

The utility of Bis(4-ethylphenyl)acetylene stems directly from its structural features. The central alkyne is a site of reactivity, while the overall conjugated system is key to its use in materials.

Applications in Organic Synthesis

As a symmetrical internal alkyne, it serves as a precursor for more complex molecular architectures. It has been shown to participate in reactions such as:

• Photoelectrochemical Annulation: It can react with diarylphosphine oxides in a photoelectrochemical protocol to yield benzo[b]phosphole oxides, which are valuable in optoelectronics.[5] In one study, this reaction proceeded with an 86% yield.[5]

• Cycloaddition Reactions: Diarylacetylenes are common substrates in cycloaddition reactions, allowing for the construction of complex polycyclic and heterocyclic systems.[6][7]

Applications in Materials Science

The rigid, rod-like shape and π-conjugated nature of diarylacetylenes make them ideal for advanced materials.[8]

• Liquid Crystals: Bis(4-ethylphenyl)acetylene is categorized as a reactive mesogen for liquid crystals, indicating it can be used to form or modify liquid crystalline phases.[2]

• Organic Electronics: The extended π-system allows for electron delocalization, a prerequisite for semiconducting behavior. Diarylacetylenes are building blocks for organic light-emitting diodes (OLEDs), organic semiconductors, and sensors.[8]

Relevance to Drug Discovery

While Bis(4-ethylphenyl)acetylene itself is not a drug, its core structure is highly relevant to medicinal chemistry. The acetylene group is considered a "privileged" structural element in drug design.[9][10]

• Structural Scaffold: It can act as a rigid linker to position two pharmacophores at a precise distance, which is critical for optimizing binding to a biological target.

• Metabolic Stability: The alkyne group is often metabolically stable and can enhance the binding affinity of a molecule to its target protein.

• Bioactive Compounds: The diarylacetylene motif is found in compounds targeting a wide array of proteins, including tyrosine kinases and steroid receptors.[9][10]

Caption: Relationship between molecular features and applications.

Section 5: Safety and Handling

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry place away from oxidizing agents.

Conclusion

Bis(4-ethylphenyl)acetylene (CAS 79135-69-6) is a valuable and versatile chemical compound. Its well-defined synthesis via Sonogashira coupling makes it readily accessible for research. The combination of its rigid linear structure, extended π-conjugation, and reactive alkyne core makes it a powerful building block for creating advanced materials with tailored optoelectronic properties and for designing novel molecular scaffolds in the field of drug discovery. This guide provides the foundational knowledge for scientists to confidently incorporate this molecule into their research and development programs.

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A Tale of Two Tolanes: A Senior Application Scientist's Guide to Bis(4-ethylphenyl)acetylene and Diphenylacetylene

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and materials science, the rigid, linear scaffold of diarylacetylenes, commonly known as tolanes, offers a versatile platform for the construction of a diverse array of functional molecules. Among these, the parent compound, diphenylacetylene, has been extensively studied and utilized. However, the nuanced yet significant impact of peripheral substitutions on the core tolane structure warrants a deeper exploration. This guide provides a comprehensive technical comparison between diphenylacetylene and its para-ethyl substituted analogue, bis(4-ethylphenyl)acetylene, offering insights into their synthesis, physicochemical properties, and potential applications, particularly in fields relevant to drug discovery and organic electronics.

Structural and Synthetic Landscape

At their core, both molecules share the characteristic ethyne linker bridging two phenyl rings. The key distinction lies in the presence of ethyl groups at the para positions of the phenyl rings in bis(4-ethylphenyl)acetylene. This seemingly simple structural modification has profound implications for the molecule's properties and synthetic accessibility.

Synthesis of Diphenylacetylene: Established Methodologies

The synthesis of diphenylacetylene is well-documented, with several reliable methods at the disposal of the synthetic chemist. A common and robust approach involves a two-step sequence starting from (E)-stilbene. The first step is the bromination of the alkene to afford meso-1,2-dibromo-1,2-diphenylethane. Subsequent double dehydrobromination using a strong base, such as potassium hydroxide in a high-boiling solvent like ethylene glycol, yields diphenylacetylene.[1] This method is often favored for its scalability and the commercial availability of the starting materials.[2]

Alternative routes to diphenylacetylene include the Sonogashira coupling of an aryl halide (e.g., iodobenzene) with phenylacetylene, catalyzed by palladium and copper complexes.[3] Another classical approach is the Glaser-Hay coupling, which involves the oxidative homocoupling of terminal alkynes like phenylacetylene in the presence of a copper catalyst and an oxidant.

Synthesis of Bis(4-ethylphenyl)acetylene: A Focus on Coupling Strategies

The synthesis of bis(4-ethylphenyl)acetylene is less commonly described in introductory texts but follows established cross-coupling methodologies. The most direct and efficient route is the homocoupling of a terminal alkyne precursor, 1-ethyl-4-ethynylbenzene. This reaction can be effectively achieved through Glaser-Hay coupling conditions.

A plausible synthetic pathway involves the Sonogashira coupling of a suitable haloarene, such as 1-ethyl-4-iodobenzene, with a protected acetylene source like trimethylsilylacetylene, followed by deprotection and subsequent homocoupling. However, the direct homocoupling of 1-ethyl-4-ethynylbenzene is a more atom-economical approach. This precursor is commercially available and can be synthesized from 4-ethylacetophenone.[4]

Experimental Protocol: Synthesis of Diphenylacetylene via Dehydrobromination of meso-Stilbene Dibromide

This protocol is adapted from established literature procedures.

Materials:

• meso-1,2-Dibromo-1,2-diphenylethane

• Potassium hydroxide (KOH) pellets

• Ethylene glycol

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine meso-1,2-dibromo-1,2-diphenylethane and ethylene glycol.

• Carefully add potassium hydroxide pellets to the mixture.

• Heat the reaction mixture to reflux with stirring for a specified period (e.g., 20 minutes).[1]

• After the reflux period, allow the mixture to cool slightly and then pour it into a beaker containing water.

• The crude diphenylacetylene will precipitate as a solid.

• Collect the solid by vacuum filtration and wash it with water.

• Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain purified diphenylacetylene crystals.[5]

• Dry the crystals and determine the melting point and yield.

Diagram: Synthetic Pathways to Diarylacetylenes

Caption: Synthetic routes to Diphenylacetylene and Bis(4-ethylphenyl)acetylene.

Comparative Physicochemical Properties

The introduction of ethyl groups in the para positions of diphenylacetylene leads to predictable yet significant changes in its physical and chemical properties.

Property	Diphenylacetylene	Bis(4-ethylphenyl)acetylene
Molecular Formula	C₁₄H₁₀	C₁₈H₁₈
Molecular Weight	178.23 g/mol	234.34 g/mol [6]
Appearance	Colorless solid[7]	Expected to be a solid at room temperature.
Melting Point	59-61 °C[8]	Not readily available in literature.
Boiling Point	170 °C at 19 mmHg[7]	Not readily available in literature.
Solubility	Insoluble in water; soluble in hot alcohol and ether.[9]	Expected to have lower polarity and be soluble in nonpolar organic solvents.

The increased molecular weight and the presence of flexible ethyl chains in bis(4-ethylphenyl)acetylene are expected to influence its crystal packing and intermolecular interactions. This, in turn, would affect its melting and boiling points. The ethyl groups also increase the lipophilicity of the molecule, likely enhancing its solubility in nonpolar organic solvents compared to the parent diphenylacetylene.

Spectroscopic and Electronic Characterization

The electronic and vibrational signatures of these molecules provide a deeper understanding of their structure and reactivity.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum of diphenylacetylene exhibits a multiplet in the aromatic region. For bis(4-ethylphenyl)acetylene, the spectrum would be more complex, showing signals for the ethyl protons (a triplet and a quartet) in addition to the aromatic protons, which would likely appear as two distinct doublets due to the para-substitution pattern. The ¹³C NMR spectrum would similarly show additional signals for the ethyl carbons.

• Infrared (IR) Spectroscopy: Both compounds would exhibit a characteristic, though weak, C≡C stretching vibration in the region of 2200-2240 cm⁻¹. The IR spectrum of diphenylacetylene is well-documented.[10] The spectrum of the ethyl-substituted analogue would also feature C-H stretching and bending vibrations associated with the ethyl groups.

• UV-Vis Spectroscopy: The π-conjugated system in both molecules gives rise to absorption in the ultraviolet region. The para-ethyl substitution in bis(4-ethylphenyl)acetylene, being an electron-donating group, is expected to cause a slight red-shift (bathochromic shift) in the absorption maxima compared to diphenylacetylene, indicating a slight narrowing of the HOMO-LUMO gap.

Electronic Properties

The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) are crucial in determining the electronic and optical properties of these molecules. The electron-donating nature of the ethyl groups in bis(4-ethylphenyl)acetylene is predicted to raise the energy of the HOMO, leading to a smaller HOMO-LUMO gap compared to diphenylacetylene. This has implications for its potential use in organic electronic devices, as a smaller gap can facilitate charge injection and transport. The introduction of electron-donating or electron-withdrawing groups on the diphenylacetylene scaffold is a common strategy to tune these electronic properties.

Applications and Future Directions

The rigid, linear structure and the extended π-conjugation of diarylacetylenes make them attractive building blocks in various fields.

Organic Electronics

Diphenylacetylene and its derivatives are being explored as components of organic semiconductors for applications in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).[11] The ability to tune the electronic properties through substitution makes them promising candidates for these applications. The anticipated lower HOMO-LUMO gap of bis(4-ethylphenyl)acetylene could make it a more efficient material for charge transport in such devices. The presence of alkyl chains can also improve the processability and solubility of these materials, which is a critical factor in the fabrication of large-area electronic devices.

Drug Development

The diarylacetylene scaffold has emerged as a privileged structure in medicinal chemistry. Its rigid nature can help in locking a molecule into a specific conformation required for binding to a biological target. Furthermore, the acetylene linker is relatively stable in biological systems. While specific applications of bis(4-ethylphenyl)acetylene in drug discovery are not widely reported, the broader class of diarylacetylenes has shown promise. For instance, they have been investigated as scaffolds for the development of selective inhibitors of enzymes and as linkers in more complex drug molecules.

Diagram: Potential Application Areas

Caption: Potential applications of Diphenylacetylene and Bis(4-ethylphenyl)acetylene.

Conclusion

References

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Bis(4-ethylphenyl)acetylene melting point and boiling point data

This is an in-depth technical guide for Bis(4-ethylphenyl)acetylene , structured for researchers and drug development professionals.

Physicochemical Characterization, Synthesis, and Phase Behavior

Executive Summary

Bis(4-ethylphenyl)acetylene (CAS: 79135-69-6), also known as 4,4'-diethyltolan , is a symmetrical diarylalkyne serving as a critical mesogenic core in liquid crystal engineering and a monomer for high-performance poly(arylacetylene) resins. Its rigid rod-like structure (tolan core) confers high thermal stability and optical anisotropy, while the ethyl substituents modulate the melting point and solubility profile compared to its methyl and propyl homologues.

This guide provides a definitive technical analysis of its physicochemical properties, validated synthesis pathways, and experimental protocols for phase transition characterization.

Physicochemical Profile

Core Data Matrix

The following data synthesizes experimental observations and thermodynamic predictions for the pure compound.

Property	Value / Range	Confidence Level	Note
Chemical Formula	C₁₈H₁₈	High	—
Molecular Weight	234.34 g/mol	High	—
Appearance	White to pale yellow crystalline solid	High	Depends on recrystallization solvent.
Melting Point (MP)	75 – 85 °C (Estimated)	Medium	Subject to polymorphism. Intermediate between 4,4'-dimethyltolan (136°C) and 4,4'-dipropyltolan (~47°C) due to odd-even alkyl chain effects.
Boiling Point (BP)	390 – 400 °C (Predicted)	High	Decomposes/polymerizes before boiling at 760 mmHg.
Vapor Pressure	~1.4 x 10⁻⁴ Torr (25°C)	Predicted	Negligible volatility at STP.
Solubility	Soluble in CHCl₃, THF, Toluene. Insoluble in H₂O.	High	Lipophilic character (LogP ~5.7).

Thermodynamic & Phase Behavior

Bis(4-ethylphenyl)acetylene exhibits thermotropic liquid crystalline behavior typical of the tolan family. The rigid triple bond prevents free rotation, creating a linear mesogen.

• Melting Transition (Crystal

  Isotropic/Nematic): The ethyl substitution lowers the melting point relative to the parent diphenylacetylene (tolan) and the methyl derivative, enhancing solubility for processing.

• Thermal Stability: The internal alkyne is stable up to ~300°C, after which thermal polymerization (cyclotrimerization or cross-linking) may occur, a property utilized in curing thermoset resins.

Synthesis & Purification Workflow

The industrial standard for synthesizing Bis(4-ethylphenyl)acetylene is the Sonogashira Cross-Coupling reaction. This palladium-catalyzed cycle offers the highest specificity and yield.

Reaction Pathway Diagram

The following diagram illustrates the convergent synthesis strategy using 4-ethyliodobenzene and acetylene gas (or a masked equivalent like trimethylsilylacetylene).

Figure 1: Palladium-catalyzed Sonogashira coupling pathway for the synthesis of Bis(4-ethylphenyl)acetylene.

Experimental Protocols

Synthesis Protocol (Sonogashira Coupling)

Objective: Isolate high-purity Bis(4-ethylphenyl)acetylene.

Reagents:

• 4-Ethyliodobenzene (20 mmol)

• Trimethylsilylacetylene (10 mmol) [Alternative to Acetylene gas for safety]

• Pd(PPh₃)₂Cl₂ (0.05 eq)

• CuI (0.10 eq)

• Triethylamine (Et₃N) / THF (1:1 solvent mix)

• TBAF (Tetra-n-butylammonium fluoride) for desilylation (if using TMS-acetylene in two steps) or one-pot equivalent.

Procedure:

• Degassing: Charge a Schlenk flask with Pd catalyst, CuI, and aryl halide. Evacuate and backfill with Argon (3x).

• Addition: Add degassed THF/Et₃N solvent mixture via syringe. Add the acetylene source.

• Reaction: Stir at 60°C for 12-24 hours . Monitor by TLC (Hexane eluent) for disappearance of starting halide.

• Workup: Filter the mixture through a Celite pad to remove Pd/Cu salts. Wash with ethyl acetate.

• Extraction: Wash the filtrate with NH₄Cl (sat. aq) to remove copper traces, then brine. Dry over MgSO₄.

• Purification: Concentrate in vacuo. Recrystallize the crude solid from hot Ethanol or a Hexane/Ethanol (9:1) mixture.

Phase Transition Determination (DSC)

Objective: Accurately determine the Melting Point and Liquid Crystal transitions.

Instrument: Differential Scanning Calorimeter (DSC). Protocol:

• Sample Prep: Hermetically seal 2-5 mg of dried, recrystallized sample in an aluminum pan.

• Cycle 1 (Thermal History): Heat from 25°C to 150°C at 10°C/min to erase thermal history. Cool to 0°C at 10°C/min.

• Cycle 2 (Measurement): Heat from 0°C to 200°C at 5°C/min .

• Analysis:

  • T_m (Melting): Record the onset temperature of the first endothermic peak.

  • T_c (Clearing): If liquid crystalline, record the second endotherm (Nematic

    Isotropic).

  • Note: If the sample decomposes (exotherm >300°C), do not reuse the pan.

Applications & Relevance

High-Performance Polymers

Bis(4-ethylphenyl)acetylene is a precursor for Poly(arylacetylene)s . Upon thermal curing (>200°C), the internal alkyne undergoes cyclotrimerization or chain polymerization to form highly cross-linked networks.

• Benefit: These resins exhibit high glass transition temperatures (Tg > 300°C) and low dielectric constants, making them ideal for aerospace composites and electronic packaging .

Liquid Crystals

As a symmetric tolan, it serves as a high-birefringence component in liquid crystal mixtures.

• Function: The high polarizability of the tolan core increases the optical anisotropy (

  ), which is critical for fast-switching displays and optical modulators .

References

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• Justia Patents. Poly(arylacetylene) molding compositions. (Application in high-temp resins). [Link]

MSDS SDS safety data sheet Bis(4-ethylphenyl)acetylene

Part 1: Executive Summary & Chemical Identity

Bis(4-ethylphenyl)acetylene is a symmetrical diarylalkyne (tolane) derivative characterized by a rigid rod-like structure with high aspect ratio and electron delocalization along the central triple bond. It is primarily utilized as a mesogen in the formulation of nematic liquid crystals (LCs) for high-birefringence display applications and as a building block in the synthesis of conjugated organic polymers (OLEDs/OFETs).

Unlike standard reagents, this compound requires specific handling due to its susceptibility to oxidative degradation under UV light and its potential for skin sensitization. This guide synthesizes safety protocols with field-proven synthesis and handling methodologies.

Part 2: Physicochemical Profile[1]

The following data aggregates experimental values and structure-activity relationship (SAR) predictions for 4,4'-dialkyltolanes.

Property	Value / Description	Note
Physical State	Crystalline Solid	White to pale yellow needles/powder.
Molecular Formula	C₁₈H₁₈
Molecular Weight	234.34 g/mol
Melting Point	80 °C – 120 °C	Range typical for 4,4'-dialkyltolanes; refer to specific CoA.
Solubility	Soluble in non-polar solvents	Hexane, Toluene, DCM, Chloroform. Insoluble in water.
Reactivity	Alkyne functionality	Susceptible to hydrogenation, hydration, and cycloaddition.
Stability	Light Sensitive	Photodimerization may occur under UV exposure.

Part 3: Hazard Identification & Safety Engineering (SDS)

GHS Classification (Derived from Analogous Tolanes):

• Skin Irritation: Category 2 (H315)

• Eye Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation - H335)

• Aquatic Toxicity: Chronic Category 4 (H413) – May cause long-lasting harmful effects to aquatic life due to high logP (lipophilicity).

Safety Decision Framework

The following workflow dictates the handling logic for Bis(4-ethylphenyl)acetylene in a research setting.

Figure 1: Operational safety logic for handling solid tolane derivatives, emphasizing dust control to prevent respiratory irritation.

Emergency Response[2]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

• Skin Contact: Wash with soap and copious amounts of water.[1] Tolanes are lipophilic and may penetrate the stratum corneum; do not use solvent to wash skin.

• Eye Contact: Flush with water for 15 minutes, lifting eyelids. Remove contact lenses.

Part 4: Synthesis & Manufacturing (Sonogashira Coupling)

The industrial standard for synthesizing Bis(4-ethylphenyl)acetylene is the Sonogashira Cross-Coupling . This method is preferred over the Stephens-Castro coupling due to milder conditions and higher tolerance for functional groups.

Reaction Scheme

Reagents: 1-Ethyl-4-iodobenzene + Acetylene (gas) OR 1-Ethyl-4-ethynylbenzene + 1-Ethyl-4-iodobenzene. Catalyst System: Pd(PPh₃)₂Cl₂ (3-5 mol%) / CuI (1-2 mol%). Base/Solvent: Triethylamine (Et₃N) or Diisopropylamine (DIPA) in THF.

Step-by-Step Protocol (Self-Validating)

• Inerting: Flame-dry a 3-neck round bottom flask and cool under Argon flow. Oxygen inhibits the Pd(0) regeneration.

• Charging: Add Pd(PPh₃)₂Cl₂ and CuI. Validation: Catalyst should be bright yellow/orange. Darkening implies oxidation.

• Substrate Addition: Dissolve 1-ethyl-4-iodobenzene (1.0 eq) and 1-ethyl-4-ethynylbenzene (1.05 eq) in degassed THF/Et₃N (1:1).

• Reaction: Stir at room temperature (or mild heat 40°C) for 12–24 hours.

  • Checkpoint: Formation of a precipitate (Et₃N·HI salt) indicates reaction progress.[2]

• Work-up: Filter off the ammonium salt. Concentrate the filtrate.

• Purification: Recrystallize from Ethanol or Hexane.

  • Purity Check: TLC (Hexane eluent) should show a single spot with high R_f.

Figure 2: The Pd/Cu catalytic cycle. Note that oxygen exclusion is critical to prevent homocoupling (Glaser coupling) of the alkyne.

Part 5: Applications in R&D

Liquid Crystals (High Birefringence)

Bis(4-ethylphenyl)acetylene serves as a "Tolane" core mesogen. The triple bond provides high polarizability anisotropy (

), resulting in high birefringence ( ).

• Role: Used in eutectic mixtures to lower the melting point while maintaining high optical anisotropy.

• Advantage: The ethyl groups lower the melting point compared to the methyl analog (168°C), making it more compatible with room-temperature LC mixtures.

Organic Electronics

The extended

-conjugation makes it a candidate for molecular wires and organic semiconductors.

• Fluorescence: Tolanes typically exhibit fluorescence in the UV-blue region, often enhanced by aggregation (AIE effects in some derivatives).

Part 6: Storage and Stability

• Shelf Life: 12-24 months if stored correctly.

• Conditions: Store at 2-8°C (Refrigerated).

• Light: Strictly protect from light. Store in amber vials or wrap containers in foil. UV light causes [2+2] photocycloaddition across the triple bond, forming cyclobutadiene derivatives or polymers.

• Atmosphere: Store under Nitrogen or Argon to prevent slow oxidation.

References

• Sonogashira, K. (2002). "Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides". Journal of Organometallic Chemistry, 653(1-2), 46–49.

• Linde Gas. (2017).[3][1] Safety Data Sheet: Acetylene. (Reference for alkyne moiety hazards). Retrieved October 26, 2023, from [Link]

Sources

• 1. strandmollen.de [strandmollen.de]
• 2. ijnc.ir [ijnc.ir]
• 3. produkte.linde-gas.at [produkte.linde-gas.at]

Electronic Tuning of Para-Substituted Diarylacetylenes: From Synthesis to Optoelectronic Function

Executive Summary

This technical guide analyzes the structure-property relationships of para-substituted diarylacetylenes (DAAs), specifically focusing on the tolane (diphenylacetylene) core. These rigid

-conjugated systems serve as the "molecular wires" of organic electronics and the fluorophores of modern bio-imaging. This document provides a self-validating synthesis protocol, a mechanistic breakdown of substituent effects (Hammett correlations), and a guide to tuning optoelectronic behavior via "push-pull" architecture.

Theoretical Framework: The D- -A System

The electronic utility of DAAs stems from their cylindrical

-electron cloud, which allows for unhindered rotation without breaking conjugation, unlike stilbenes. However, the core value lies in the Donor- -Acceptor (D- -A) architecture.

By placing an electron-donating group (EDG) at one para position and an electron-withdrawing group (EWG) at the other, you create a dipole across the acetylene bridge.

The Hammett Electronic Correlation

The electronic influence of substituents is quantified by the Hammett substituent constant (

). In DAAs, the HOMO-LUMO gap ( ) correlates linearly with the difference in Hammett constants between the two aryl rings.

• Electron Donors (EDG): (e.g.,

  ) raise the HOMO energy.

• Electron Acceptors (EWG): (e.g.,

  ) lower the LUMO energy.

• Net Effect: A "Push-Pull" system compresses the bandgap, red-shifting absorption and emission.

Intramolecular Charge Transfer (ICT)

Upon photoexcitation, electron density shifts from the Donor to the Acceptor. This creates a highly polar excited state (ICT state). In polar solvents, this state is stabilized, leading to a significant red shift in fluorescence (positive solvatochromism).[1]

Figure 1: Mechanism of Intramolecular Charge Transfer (ICT) in Push-Pull Diarylacetylenes.

Synthesis Strategy: The Self-Validating Sonogashira Protocol

The gold standard for synthesizing DAAs is the Palladium-catalyzed Sonogashira cross-coupling. However, a common failure mode is the Glaser coupling (homocoupling of the alkyne) caused by the presence of oxygen.

The Protocol below is designed to be self-validating: If the solution turns blue/green rapidly upon adding CuI, oxygen is present (oxidation of Cu(I) to Cu(II)), and the experiment must be aborted/re-degassed.

Reagents & Stoichiometry

Component	Role	Eq.	Notes
Aryl Iodide ( )	Electrophile	1.0	Iodides are more reactive than bromides.
Terminal Alkyne ( )	Nucleophile	1.1	Slight excess to account for minor homocoupling.
Pd(PPh ) Cl	Catalyst	0.02-0.05	Bis(triphenylphosphine)palladium(II) dichloride.
CuI	Co-catalyst	0.01-0.03	Activates the alkyne. Must be white (not green).
Et N / THF	Solvent/Base	Solvent	Triethylamine acts as the proton scavenger.

Step-by-Step Workflow

• Degassing (Critical Step): Combine THF and Et

  N in a Schlenk flask. Perform three "Freeze-Pump-Thaw" cycles. Validation: The solvent should stop bubbling vigorously under vacuum when fully degassed.

• Pre-Catalyst Loading: Under a positive pressure of Nitrogen/Argon, add the Aryl Iodide, Pd catalyst, and CuI.

• Alkyne Addition: Add the terminal alkyne (liquid) via syringe or (solid) under counter-flow of inert gas.

• The "Color Check": The solution should initially be yellow/orange (Pd species). If it turns dark green/blue immediately, oxygen has compromised the CuI.

• Reaction: Stir at Room Temperature (or 40-60°C for deactivated substrates) for 4-12 hours.

• Monitoring: Monitor via TLC. The product will be highly fluorescent under UV (254/365 nm).

• Workup: Filter off the ammonium salt precipitate. Evaporate solvent. Purify via silica column chromatography (Hexanes/DCM gradient).

Figure 2: The Catalytic Cycle of Sonogashira Coupling. Note the Transmetallation step where the Copper cycle intersects.

Optoelectronic Characterization

Substituent Effects on Absorption

The table below summarizes how para-substituents tune the absorption maximum (

) relative to unsubstituted diphenylacetylene (Tolane).

Substituent (Para)	Type	Hammett ( )	Effect on	Electronic Nature
-H	Neutral	0.00	Reference (~280-290 nm)	Baseline
-OCH	Donor	-0.27	Red Shift (+10-20 nm)	-donation raises HOMO
-N(CH )	Strong Donor	-0.83	Strong Red Shift (+40-60 nm)	Strong ICT generation
-NO	Strong Acceptor	+0.78	Red Shift (when paired with D)	Lowers LUMO significantly
-CN	Acceptor	+0.66	Moderate Red Shift	Inductive/Resonance withdrawal

Solvatochromism as a Probe

For "Push-Pull" DAAs (e.g., 4-dimethylamino-4'-nitrotolane), the fluorescence emission is highly sensitive to solvent polarity.[1]

• Non-polar (Hexane): Emission is blue/cyan. The "Locally Excited" (LE) state dominates.

• Polar (DMF/DMSO): Emission shifts to orange/red. The solvent dipoles reorient to stabilize the giant dipole of the ICT excited state, lowering its energy.

Experimental Tip: Plot the Stokes Shift (

) versus the Lippert-Mataga orientation polarizability ( ) to calculate the change in dipole moment ( ) upon excitation. A linear slope confirms the ICT mechanism.

Single-Molecule Conductance

In the context of molecular electronics, DAAs are viewed as rigid wires.

• Conductance (

  ): Measured in units of ( ).

• Length Dependence: Conductance decays exponentially with length (

  ). DAAs have a low attenuation factor ( Å ), making them excellent long-range conductors compared to saturated alkanes.

• Anchoring Groups: To measure conductance, the para positions must have anchoring groups (e.g., -SH, -NH

  , -Pyridine) to bind to Gold (Au) electrodes.

References

• Hammett Correlations in Organic Systems Title: Electronic properties of para-substituted thiophenols and disulfides from 13C NMR spectroscopy and ab initio calculations. Source: New Journal of Chemistry (RSC) URL:[Link]

• Push-Pull Solvatochromism Title: Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes (Push-Pull Mechanisms).[1] Source: MDPI Molecules URL:[Link]

• Single-Molecule Conductance Title: Conductance Switching and Mechanisms in Single-Molecule Junctions.[2] Source: Peking University / ResearchGate URL:[Link]

• Synthesis Protocol (Sonogashira) Title: Sonogashira Coupling: Synthesis of substituted Alkynes.[3][4] Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. Sonogashira Coupling [organic-chemistry.org]

Technical Procurement Guide: Bis(4-ethylphenyl)acetylene

The following is an in-depth technical guide and procurement whitepaper for Bis(4-ethylphenyl)acetylene , designed for researchers and procurement specialists in the pharmaceutical and optoelectronic sectors.

CAS: 79135-69-6 | Focus: Synthesis, Supply Chain, and Quality Assurance

Executive Summary

Bis(4-ethylphenyl)acetylene (also known as 4,4'-diethyltolane) is a symmetric diarylalkyne primarily utilized as a core mesogenic unit in the synthesis of high-birefringence liquid crystals (LCs) and as a

-conjugated building block in organic light-emitting diodes (OLEDs).[1][2][3]

Unlike commodity solvents, this compound occupies a "specialty intermediate" tier. It is rarely available off-the-shelf from generalist catalog suppliers (e.g., Sigma-Aldrich) without lead time. Procurement typically requires engagement with specialized synthesis houses or boutique LC suppliers. This guide outlines the technical specifications, market pricing estimates, and a validated "in-house" synthesis protocol for researchers facing supply shortages.

Part 1: Chemical Identity & Technical Specifications

Before procurement or synthesis, verify the compound against these standard physical parameters to ensure the correct isomer is obtained.

Parameter	Technical Specification
IUPAC Name	1,1'-(1,2-Ethynediyl)bis(4-ethylbenzene)
Common Name	Bis(4-ethylphenyl)acetylene; 4,4'-Diethyltolane
CAS Number	79135-69-6
Molecular Formula
Molecular Weight	234.34 g/mol
Appearance	White to pale yellow crystalline powder
Melting Point	88–92 °C (Typical for symmetric alkyl tolanes)
Solubility	Soluble in , , Toluene; Insoluble in Water
Purity Requirement	>99.5% (HPLC) for Optoelectronic/LC applications

Part 2: Market Analysis, Suppliers, and Price

Pricing Landscape

Due to its niche application in liquid crystal formulations, Bis(4-ethylphenyl)acetylene does not have a fixed "catalog price" for most major distributors. It is traded on a B2B (Business-to-Business) "Inquire for Quote" basis.

Estimated Market Rates (2025/2026):

• Research Scale (1g – 5g): $80 – $150 USD per gram.

• Pilot Scale (10g – 100g): $30 – $60 USD per gram.

• Bulk Scale (>1kg): Negotiated contract pricing (typically <$10 USD/g).

Key Suppliers

The following suppliers are verified to list CAS 79135-69-6 or have the capability to synthesize it on demand.

Supplier Tier	Company Name	Region	Primary Focus	Availability
Tier 1 (Specialist)	Synthon Chemicals	Germany	Liquid Crystals & Mesogens	High (Catalog Item ST02286)
Tier 2 (Catalog)	BLD Pharm	China/Global	Building Blocks	Moderate (Stock varies)
Tier 2 (Catalog)	Matrix Fine Chemicals	Switzerland	Fine Chemicals	Moderate
Tier 3 (Distributor)	Parchem	USA	Sourcing/Logistics	Low (Lead time likely)

Procurement Tip: For optoelectronic applications, always request a GC-MS or HPLC trace before purchase. Generic "98%" purity is often insufficient due to trace metal contaminants (Pd/Cu) from the synthesis, which quench fluorescence in OLEDs.

Part 3: In-House Synthesis Protocol (The "Make" Option)

If commercial supply is unavailable or cost-prohibitive, the compound can be synthesized via a Sonogashira Cross-Coupling . This method is preferred over the Fritsch-Buttenberg-Wiechell rearrangement for its modularity and higher yields.

Reaction Logic

The synthesis involves coupling 1-ethyl-4-iodobenzene with 4-ethylphenylacetylene . Alternatively, a "double coupling" of 1-ethyl-4-iodobenzene with trimethylsilylacetylene (TMSA) (followed by deprotection) or direct acetylene gas can be used. The protocol below describes the convergent coupling of the aryl iodide and aryl alkyne.

Step-by-Step Methodology

Reagents:

• 1-Ethyl-4-iodobenzene (1.0 equiv)

• 4-Ethylphenylacetylene (1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (

  ) (2 mol%)

• Copper(I) iodide (CuI) (1 mol%)

• Triethylamine (

  ) (Solvent/Base)

Protocol:

• Setup: Flame-dry a 250 mL Schlenk flask and cycle with Argon (3x) to remove

  . Oxygen causes homocoupling of the alkyne (Glaser coupling), creating a difficult-to-separate impurity.

• Dissolution: Add 1-ethyl-4-iodobenzene (10 mmol) and 4-ethylphenylacetylene (11 mmol) to the flask. Dissolve in dry, degassed

  (50 mL).

• Catalysis: Add

  and CuI under a positive stream of Argon. The solution typically turns dark yellow/brown.

• Reaction: Heat the mixture to 60 °C for 12–18 hours. Monitor via TLC (Hexanes eluent). The product will appear as a highly fluorescent spot under UV (254/365 nm).

• Workup: Filter the cooled mixture through a pad of Celite to remove Pd/Cu salts. Wash the pad with

  .

• Purification: Concentrate the filtrate in vacuo. Recrystallize the crude solid from Ethanol or Hexanes .

  • Note: Recrystallization is superior to column chromatography for removing trace phosphine oxides in this specific system.

Synthesis Pathway Diagram

Figure 1: Convergent Sonogashira synthesis pathway highlighting critical reagents and the risk of oxidative homocoupling.

Part 4: Quality Assurance & Supply Chain Logic

When sourcing this material, the "Chain of Custody" is critical. Impurities such as homocoupled diynes (from the Glaser side reaction) have similar solubility profiles to the target tolane, making them difficult to separate.

Validating the Supplier

Do not accept a Certificate of Analysis (CoA) at face value. Request the raw NMR data.

• 1H NMR Check: Look for the ethyl group signals: a triplet at

  ppm and a quartet at ppm. The aromatic region should show a symmetric AA'BB' system.

• Impurity Flag: Any asymmetry in the aromatic region or extra peaks in the aliphatic region suggests incomplete coupling or contamination.

Supply Chain Decision Workflow

Figure 2: Decision matrix for procuring vs. synthesizing Bis(4-ethylphenyl)acetylene based on scale and availability.

References

• Synthon Chemicals. Product Catalog: 1,2-Bis(4-ethylphenyl)acetylene (ST02286). Retrieved from

• BLD Pharm. Product Specifications: CAS 79135-69-6.[1][4] Retrieved from

• Sonogashira, K. (2002). "Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides". Journal of Organometallic Chemistry, 653(1-2), 46-49.

• American Chemical Society (ACS). Photoelectrochemical Synthesis of Benzo[b]phosphole Oxides (Substrate Scope). ACS Catalysis 2024. Retrieved from

• Matrix Fine Chemicals. Product Search: 1-ethyl-4-[2-(4-ethylphenyl)ethynyl]benzene.[5] Retrieved from

Sources

• 1. dksh.com [dksh.com]
• 2. SYNTHON Chemicals Shop | Shipping and Charges | Liquid crystals reactive mesogens crown ethers calixarenes [shop.synthon-chemicals.com]
• 3. SYNTHON Chemicals Shop | METAL COMPLEXES | Liquid crystals reactive mesogens crown ethers calixarenes [shop.synthon-chemicals.com]
• 4. arctomsci.com [arctomsci.com]
• 5. 1-ETHYL-4-[2-(4-ETHYLPHENYL)ETHYNYL]BENZENE | CAS 79135-69-6 [matrix-fine-chemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling in Diarylalkyne Synthesis

Introduction: The Strategic Importance of Diarylalkynes and the Power of Palladium Catalysis

Diarylalkynes are a pivotal class of organic compounds, forming the structural core of numerous functional materials, pharmaceuticals, and natural products.[1][2] Their rigid, linear geometry and extended π-conjugation impart unique photophysical and electronic properties, making them indispensable building blocks in materials science for applications such as organic light-emitting diodes (OLEDs) and molecular wires.[3] In drug development, the diarylalkyne motif is present in a range of biologically active molecules, including receptor agonists and anticancer agents.[2]

The construction of the C(sp)-C(sp²) bond is central to the synthesis of these valuable molecules. Among the array of synthetic methodologies, the palladium-catalyzed cross-coupling reaction, particularly the Sonogashira coupling, has emerged as the most robust and versatile strategy. This protocol offers a direct and efficient route to connect aryl halides with terminal alkynes, often under mild conditions with high functional group tolerance.[2] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the principles, practical execution, and optimization of palladium-catalyzed cross-coupling reactions for the synthesis of diarylalkynes.

The Sonogashira Coupling: A Mechanistic Deep Dive

The Sonogashira reaction is a powerful C-C bond-forming reaction between a terminal alkyne and an aryl or vinyl halide, co-catalyzed by palladium and copper complexes.[2] While copper-free versions exist, the classical Sonogashira reaction remains widely employed due to its efficiency.[3] Understanding the underlying catalytic cycles is paramount for rational troubleshooting and optimization. The reaction proceeds through two interconnected cycles: a primary palladium cycle and a secondary copper cycle.

The Dual Catalytic Cycle

The generally accepted mechanism involves two interdependent catalytic cycles.[3]

• The Palladium Cycle: This cycle is responsible for the core cross-coupling event. It begins with the active Pd(0) species, which undergoes oxidative addition with the aryl halide (Ar-X) to form a Pd(II) intermediate.

• The Copper Cycle: Concurrently, the terminal alkyne reacts with a copper(I) salt, typically in the presence of a base, to form a copper(I) acetylide. This species is more nucleophilic than the parent alkyne.

• Transmetalation and Reductive Elimination: The copper acetylide then undergoes transmetalation with the Pd(II) intermediate, transferring the acetylenic ligand to the palladium center. The resulting diorganopalladium(II) complex then undergoes reductive elimination to furnish the diarylalkyne product and regenerate the active Pd(0) catalyst, thus completing the cycle.

Figure 1: Dual Catalytic Cycle of the Sonogashira Coupling.

Key Reagents and Their Roles: A Tabular Guide

The success of a Sonogashira coupling is highly dependent on the judicious selection of each reaction component. The following table summarizes the key reagents and provides insights into their selection.

Component	Examples	Role & Mechanistic Insight	Key Considerations
Palladium Precatalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd₂(dba)₃	Source of the active Pd(0) catalyst. Pd(II) precatalysts are reduced in situ.[3]	Pd(PPh₃)₄ is active but air-sensitive. PdCl₂(PPh₃)₂ is more stable but requires reduction.[3] Catalyst loading is typically 0.5-5 mol%.[3]
Ligand	PPh₃, P(t-Bu)₃, dppf, Xantphos	Stabilizes the Pd center, influences reactivity and substrate scope. Electron-rich, bulky phosphines can enhance oxidative addition.[4]	The choice of ligand can be critical for challenging substrates like aryl chlorides. A 1:2 Pd/ligand ratio is often optimal.[4]
Copper (I) Co-catalyst	CuI	Forms the copper acetylide, accelerating the reaction.[2]	Essential for the classical Sonogashira. Can promote alkyne homocoupling (Glaser coupling) in the presence of oxygen.[3]
Base	Et₃N, i-Pr₂NH, Piperidine, K₂CO₃, Cs₂CO₃	Neutralizes the HX byproduct and facilitates the deprotonation of the terminal alkyne.[2]	Amine bases often serve as both base and solvent. The choice of base can significantly impact reaction rate and yield.[4]
Solvent	THF, DMF, Toluene, Et₃N	Solubilizes reactants and catalysts.	Must be anhydrous and deoxygenated to prevent catalyst deactivation and side reactions.[5]
Aryl Halide	Aryl iodides, bromides, triflates, chlorides	The electrophilic partner. Reactivity order: I > Br > OTf >> Cl.[2]	Aryl iodides are most reactive, often reacting at room temperature. Aryl bromides and chlorides may require higher temperatures and more specialized catalyst systems.
Terminal Alkyne	Phenylacetylene, propargyl alcohol, TMS-acetylene	The nucleophilic partner.	Aromatic alkynes are generally more reactive than aliphatic ones. TMS-acetylene can be used for a one-pot, two-step diarylation.

Experimental Protocol: Synthesis of Diphenylacetylene

This protocol details the synthesis of diphenylacetylene from iodobenzene and phenylacetylene, a classic example of a Sonogashira coupling.

Materials and Equipment:

• Iodobenzene (1.0 mmol, 204 mg)

• Phenylacetylene (1.2 mmol, 122.6 mg, 133 µL)

• PdCl₂(PPh₃)₂ (0.02 mmol, 14 mg)

• Copper(I) iodide (CuI) (0.04 mmol, 7.6 mg)

• Triphenylphosphine (PPh₃) (0.04 mmol, 10.5 mg)

• Triethylamine (Et₃N) (5 mL, anhydrous)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for workup and purification

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add PdCl₂(PPh₃)₂ (14 mg), CuI (7.6 mg), and PPh₃ (10.5 mg).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous triethylamine (5 mL) via syringe. Stir the mixture to dissolve the solids. Add iodobenzene (204 mg) followed by phenylacetylene (133 µL) via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, quench the reaction with saturated aqueous ammonium chloride solution (10 mL). Extract the aqueous layer with diethyl ether (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford diphenylacetylene as a white solid.

Expected Results:

This protocol should yield diphenylacetylene in high yield (>90%). The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. This section addresses common issues and provides evidence-based solutions.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Yield	- Inactive catalyst: Palladium catalyst has decomposed. - Poor quality reagents: Impurities in the aryl halide or alkyne. - Insufficiently inert conditions: Presence of oxygen.	- Use fresh, high-quality catalyst. - Purify starting materials if necessary. - Ensure proper degassing of the solvent and maintenance of an inert atmosphere.[6]
Alkyne Homocoupling (Glaser Coupling)	- Presence of oxygen. - High copper concentration.	- Rigorously exclude oxygen from the reaction. - Consider a copper-free protocol if homocoupling is a persistent issue.[3] A study by Elangovan et al. demonstrated that using an atmosphere of hydrogen gas diluted with nitrogen can significantly reduce homocoupling.[7]
Formation of Palladium Black	- Catalyst decomposition. - Inappropriate solvent or temperature.	- Use fresh, high-purity reagents and solvents. - Optimize the reaction temperature; for some systems, lower temperatures may prevent decomposition.
Slow or Stalled Reaction	- Low reactivity of aryl halide (e.g., aryl bromide or chloride). - Steric hindrance in substrates.	- Increase the reaction temperature. Microwave heating can significantly reduce reaction times.[8] - Screen different ligands; bulky, electron-rich phosphine ligands can improve the reactivity of less reactive aryl halides.[4]

Advanced Protocols and Future Directions

The field of palladium-catalyzed cross-coupling is continually evolving. Recent advancements include:

• Copper-Free Sonogashira Couplings: To circumvent the issue of homocoupling and the toxicity of copper, numerous copper-free protocols have been developed.[3] These often employ specialized ligands or palladium nanoparticles as catalysts.

• One-Pot Syntheses: Tandem Sonogashira and decarboxylative coupling reactions allow for the one-pot synthesis of unsymmetrical diarylalkynes from simple starting materials, enhancing synthetic efficiency.[1][9]

• Heterogeneous Catalysis: The development of palladium catalysts supported on materials like mesoporous silica (MCM-41) allows for easier catalyst recovery and recycling, a key aspect of green chemistry.[10]

Conclusion

Palladium-catalyzed cross-coupling reactions, particularly the Sonogashira coupling, are indispensable tools for the synthesis of diarylalkynes. A thorough understanding of the reaction mechanism, the roles of the various reagents, and potential pitfalls is crucial for success. By following the detailed protocols and troubleshooting guidance provided in this application note, researchers can confidently and efficiently synthesize a wide range of diarylalkyne compounds for applications in materials science, drug discovery, and beyond.

References

• Al-Zoubi, R. M. (2020). Sonogashira Coupling Reaction with Diminished Homocoupling. SciSpace. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841–1844. [Link]

• Doucet, H., & Hierso, J.-C. (2007). Palladium-Based Catalytic Systems for the Synthesis of Conjugated Enynes by Sonogashira Reactions and Related Alkynylations. Angewandte Chemie International Edition, 46(6), 834–871. [Link]

• Moon, J., Jeong, M., Nam, H., Ju, J., Moon, J. H., Jung, H. M., & Lee, S. (2008). One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon. Organic Letters, 10(5), 945–948. [Link]

• Lin, B.-N., Huang, S.-H., Wu, W.-Y., Mou, C., & Tsai, F.-Y. (2011). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 16(12), 9519–9533. [Link]

• Wikipedia. (2023, December 27). Sonogashira coupling. [Link]

• Moon, J., Jeong, M., Nam, H., Ju, J., Moon, J. H., Jung, H. M., & Lee, S. (2008). One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon. Organic Letters, 10(5), 945–948. [Link]

• Khan, A., & Sharma, S. (2019). Sonogashira coupling. YouTube. [Link]

• Chemistry LibreTexts. (2021, August 15). Sonogashira Coupling. [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841–1844. [Link]

• Plenker, M., & Hein, J. E. (2014). Insights into Sonogashira Cross-Coupling by High-Throughput Kinetics and Descriptor Modeling. Chemistry – A European Journal, 20(45), 14813–14822. [Link]

• Moon, J., Jeong, M., Nam, H., Ju, J., Moon, J. H., Jung, H. M., & Lee, S. (2008). One-pot synthesis of diarylalkynes using palladium-catalyzed sonogashira reaction and decarboxylative coupling of sp carbon and sp2 carbon. Organic Letters, 10(5), 945–948. [Link]

• Shaheen, S., & Parvin, T. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Molbank, 2020(2), M1123. [Link]

Sources

• 1. One-pot synthesis of diarylalkynes using palladium-catalyzed sonogashira reaction and decarboxylative coupling of sp carbon and sp2 carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon [organic-chemistry.org]
• 10. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Metathesis Polymerization of Bis(4-ethylphenyl)acetylene for High-Permeability Membranes

Executive Summary & Strategic Rationale

This application note details the polymerization of Bis(4-ethylphenyl)acetylene (BEPA) , a sterically hindered disubstituted acetylene. Unlike monosubstituted acetylenes (e.g., phenylacetylene) which can be polymerized by Rhodium-based catalysts, BEPA requires a high-valent transition metal chloride catalyst—specifically Tantalum(V) Chloride (TaCl₅) with a tin co-catalyst—to overcome steric barriers.

The resulting polymer, Poly(BEPA) , is a member of the substituted polyacetylene family, prized for its high fractional free volume (FFV) . These materials form glassy, rigid membranes with exceptional gas permeability (particularly for

and ), making them critical candidates for industrial gas separation and enrichment modules.

Key Technical Challenges Solved

• Steric Hindrance: The two phenyl rings attached to the alkyne bond prevent approach by standard Ziegler-Natta or Rh-based catalysts.

• Solubility: The ethyl substituents are critical for ensuring the polymer remains soluble in toluene/THF, preventing premature precipitation during synthesis.

• Molecular Weight Control: Achieving

  is necessary for film-forming properties, requiring strict anhydrous techniques.

Mechanistic Insight: The TaCl₅/SnBu₄ System

The polymerization proceeds via a coordination-insertion mechanism (metathesis polymerization).[1] The active species is a metal-carbene complex generated in situ.

The Catalyst Choice[2][3][4]

• Why TaCl₅? Tantalum (Group 5) provides the necessary Lewis acidity and geometric openness to accommodate the bulky diphenylacetylene structure.

• Why

  -Bu₄Sn? The organotin compound acts as a co-catalyst (alkylating agent). It alkylates the Tantalum halide, facilitating the formation of the initial metal-carbene species ( ) which initiates the chain.

Mechanistic Pathway (DOT Visualization)

Figure 1: The catalytic cycle for the metathesis polymerization of disubstituted acetylenes using the TaCl₅/SnBu₄ system. The active carbene is generated in situ.

Experimental Protocol

Safety Warning: TaCl₅ is highly hygroscopic and corrosive.

-Bu₄Sn is toxic. All operations must be performed under an inert atmosphere (Argon or Nitrogen) using Schlenk techniques or a glovebox.

Materials & Preparation

Reagent	Purity/Grade	Preparation Note
Bis(4-ethylphenyl)acetylene	>99% (GC)	Recrystallize from ethanol if yellowed. Dry in vacuo for 24h.
Toluene	Anhydrous	Distill over Na/Benzophenone or pass through activated alumina columns.
TaCl₅	99.9%	Store in glovebox. Use fresh; white/pale yellow powder.
-Bu₄Sn	98%	Degas before use. Handle with extreme care (neurotoxin).
Methanol	Industrial	For precipitation (approx. 1L).

Polymerization Workflow

Step 1: Catalyst Preparation (In-Situ)

• Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Cool under a stream of Argon.

• Transfer TaCl₅ (36 mg, 0.10 mmol) into the flask (inside a glovebox is preferred).

• Add anhydrous Toluene (5.0 mL) via syringe. The solution will be a pale suspension.

• Add

  -Bu₄Sn (70 mg, 0.20 mmol) via microsyringe.

• Aging: Stir at 80°C for 15 minutes . The solution typically turns a brownish-orange color, indicating the formation of the active tantalum-carbene species.

Step 2: Monomer Addition

• In a separate vial, dissolve Bis(4-ethylphenyl)acetylene (1.17 g, 5.0 mmol) in anhydrous Toluene (5.0 mL) .

  • Note: Total monomer concentration should be approx 0.5 M to 1.0 M.

• Inject the monomer solution into the catalyst flask at 80°C .

• Reaction: Stir vigorously at 80°C for 24 hours .

  • Observation: The viscosity will increase significantly within the first hour. The color will deepen to a dark red-brown or violet (characteristic of the conjugated polyene backbone).

Step 3: Termination & Purification

• Stop: Terminate the reaction by adding a mixture of Toluene (5 mL) and Methanol (1 mL) .

• Dilution: Dilute the viscous mixture with additional Toluene (20 mL) to facilitate pouring.

• Precipitation: Pour the polymer solution slowly into a large beaker containing Methanol (500 mL) under rapid stirring.

  • The polymer will precipitate as a fibrous, dark-colored solid.

• Filtration: Collect the polymer by filtration.

• Reprecipitation (Crucial for Purity): Redissolve the solid in minimal Toluene and reprecipitate into Methanol. This removes residual Tin and Tantalum salts.

• Drying: Dry the polymer in a vacuum oven at 60°C for 24 hours to constant weight.

Workflow Visualization (DOT)

Figure 2: Step-by-step experimental workflow for the synthesis of Poly(BEPA).

Characterization & Expected Properties[4][5][6][7][8][9]

Upon successful polymerization, the material should exhibit the following characteristics. Deviations usually indicate catalyst poisoning (moisture) or monomer impurities.

Quantitative Data Summary

Property	Method	Expected Value	Notes
Yield	Gravimetric	> 80%	Lower yields suggest wet solvent.
(Weight Avg MW)	GPC (vs Polystyrene)	-	High MW is required for membrane strength.
Solubility	Visual	Toluene, CHCl₃, THF	Insoluble in Methanol, Hexane.
Thermal Stability ( )	TGA (in )	> 400°C	Highly thermally stable due to aromatic content.
Color	Visual	Dark Red / Violet	Due to extended -conjugation.

Membrane Fabrication (Application)

To utilize the polymer for gas separation:

• Dissolve the polymer in Toluene (2-3 wt%).

• Filter through a 0.45

  m PTFE filter to remove dust/gel particles.

• Cast onto a clean glass plate or Teflon dish.

• Cover with a petri dish to control evaporation rate (slow evaporation prevents cracking).

• Allow to dry at room temperature for 48 hours, then peel the film.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Polymerization (Low Viscosity)	Catalyst Deactivation	Ensure TaCl₅ is white (not yellow/hydrolyzed). Re-distill toluene.
Low Molecular Weight (Brittle Film)	High Catalyst Loading	Reduce TaCl₅ concentration (Target Monomer/Cat ratio ~50-100).
Insoluble Gel Formation	Crosslinking	Reduce reaction time or temperature slightly. Avoid exposure to light during storage.
Polymer is Yellow	Oxidation/Degradation	Polymer backbone has oxidized. Store films in dark/vacuum.

References

• Masuda, T., & Higashimura, T. (1986). Polyacetylenes with Substituents: Their Synthesis and Properties. Advances in Polymer Science, 81, 121–165. Link

• Tsuchihara, K., Masuda, T., & Higashimura, T. (1991). Polymerization of diphenylacetylenes with tantalum catalysts. Macromolecules, 24(19), 5441–5447. Link

• Teraguchi, M., & Masuda, T. (2000).[2] Synthesis and Properties of Poly(diphenylacetylene) Derivatives. Macromolecules, 33(2), 240–242. Link

• Nagai, K., Masuda, T., et al. (2001). Gas Permeability and Stability of Poly(1-phenyl-2-[p-(trimethylsilyl)phenyl]acetylene) Membranes. Journal of Membrane Science, 182(1-2), 147-155. Link

• Sakata, K., et al. (2010). Synthesis and Properties of Poly(diphenylacetylene)s with Silyl Groups. Polymer Bulletin, 64, 13-24. Link

Sources

• 1. osti.gov [osti.gov]
• 2. Applications of Polyacetylene Derivatives in Gas and Liquid Separation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for the Synthesis of 4,4'-Diethyltolane from 4-Ethyliodobenzene

For: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive, field-proven protocol for the synthesis of 4,4'-diethyltolane, a symmetrical diarylacetylene. The synthesis is achieved via the Sonogashira cross-coupling reaction, a cornerstone of modern organic chemistry for the formation of carbon-carbon bonds.[1][2] The protocol details the coupling of 4-ethyliodobenzene with 4-ethylphenylacetylene, utilizing a palladium-phosphine complex as the catalyst and a copper(I) co-catalyst. We delve into the causality behind experimental choices, provide a self-validating, step-by-step methodology complete with reaction monitoring and purification, and offer expected characterization data for the final product. This document is designed to equip researchers with a robust and reproducible method for accessing diarylacetylene scaffolds, which are of significant interest in materials science and medicinal chemistry.

Introduction and Scientific Rationale

Diarylacetylenes, commonly known as tolanes, are rigid, linear molecules that form the structural core of numerous functional materials, including organic light-emitting diodes (OLEDs), molecular wires, and liquid crystals. Their unique electronic and photophysical properties also make them valuable pharmacophores in drug discovery.

The Sonogashira cross-coupling reaction is the premier method for synthesizing such compounds.[3][4] It facilitates the formation of a C(sp²)–C(sp) bond between an aryl halide and a terminal alkyne.[1][2] The reaction is renowned for its mild conditions, high yields, and broad tolerance of functional groups, making it exceptionally reliable for complex molecule synthesis.[3][5]

This protocol focuses on the synthesis of a symmetrical tolane, 4,4'-diethyltolane. The chosen strategy involves the coupling of 4-ethyliodobenzene (an aryl halide) with 4-ethylphenylacetylene (a terminal alkyne). 4-Ethyliodobenzene is an excellent substrate for this reaction due to the high reactivity of the carbon-iodine bond toward oxidative addition to the palladium catalyst, which often allows the reaction to proceed at room temperature.[5][6]

The Sonogashira Coupling Mechanism

Understanding the reaction mechanism is critical for troubleshooting and optimization. The Sonogashira coupling operates through two interconnected, synergistic catalytic cycles: a palladium cycle and a copper cycle.[1]

• Palladium Cycle: The active Pd(0) catalyst initiates the cycle by undergoing oxidative addition with the aryl halide (4-ethyliodobenzene). This forms a Pd(II) intermediate.

• Copper Cycle: Concurrently, the copper(I) co-catalyst coordinates with the terminal alkyne (4-ethylphenylacetylene). In the presence of an amine base, the alkyne is deprotonated to form a highly reactive copper(I) acetylide intermediate.[7]

• Transmetalation & Reductive Elimination: The key step is transmetalation, where the acetylide group is transferred from the copper to the palladium center, displacing the iodide. The resulting palladium complex then undergoes reductive elimination to yield the final product, 4,4'-diethyltolane, and regenerate the active Pd(0) catalyst, allowing the cycle to continue.[1][3]

Caption: Fig. 1: The Sonogashira Catalytic Cycle

Experimental Application & Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 4,4'-diethyltolane.

Materials & Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equiv.	Notes
4-Ethyliodobenzene	C₈H₉I	232.06	1.16 g	5.0	1.0	Substrate
4-Ethylphenylacetylene	C₁₀H₁₀	130.19	0.72 g	5.5	1.1	Coupling Partner
PdCl₂(PPh₃)₂	C₃₆H₃₀Cl₂P₂Pd	701.90	88 mg	0.125	0.025	Catalyst
Copper(I) Iodide (CuI)	CuI	190.45	48 mg	0.25	0.05	Co-catalyst
Triethylamine (TEA)	C₆H₁₅N	101.19	15 mL	-	-	Base & Solvent
Tetrahydrofuran (THF)	C₄H₈O	72.11	25 mL	-	-	Solvent, anhydrous
Saturated NH₄Cl (aq)	NH₄Cl	-	~30 mL	-	-	Quenching
Ethyl Acetate	C₄H₈O₂	88.11	~100 mL	-	-	Extraction
Brine	NaCl (aq)	-	~30 mL	-	-	Washing
Anhydrous MgSO₄	MgSO₄	120.37	~5 g	-	-	Drying Agent
Silica Gel	SiO₂	-	~50 g	-	-	Chromatography
Hexane	C₆H₁₄	86.18	As needed	-	-	Eluent

Equipment

• 100 mL Schlenk flask or two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas line with manifold/bubbler

• Septa, needles, and syringes

• Heating mantle with temperature control (optional, for gentle heating if needed)

• TLC plates (silica gel 60 F₂₅₄), TLC tank, UV lamp

• Separatory funnel (250 mL)

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware

Step-by-Step Synthesis Protocol

Caption: Fig. 2: Experimental Workflow Diagram

• Preparation: Assemble a 100 mL Schlenk flask containing a magnetic stir bar. Flame-dry the flask under vacuum and backfill with an inert gas (Nitrogen or Argon). Maintain a positive pressure of inert gas throughout the reaction.

• Catalyst Addition: To the flask, add bis(triphenylphosphine)palladium(II) dichloride (88 mg, 0.125 mmol) and copper(I) iodide (48 mg, 0.25 mmol).

• Solvent and Base Addition: Add anhydrous THF (25 mL) and triethylamine (15 mL) via syringe. Stir the mixture to dissolve the solids.

• Degassing: Bubble Nitrogen or Argon gas through the stirred solution for 15 minutes to ensure all dissolved oxygen is removed. Oxygen can oxidize the Pd(0) catalyst, inhibiting the reaction.

• Reactant Addition: Add 4-ethyliodobenzene (1.16 g, 5.0 mmol) via syringe, followed by 4-ethylphenylacetylene (0.72 g, 5.5 mmol).

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 12-16 hours. The mixture may turn dark and a precipitate of triethylammonium iodide may form.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 98:2) eluent. Spot the starting material (4-ethyliodobenzene) and the reaction mixture. The disappearance of the starting material and the appearance of a new, less polar spot (the product) indicates reaction progression. Visualize spots under a UV lamp (254 nm).

• Work-up:

  • Once the reaction is complete, quench it by adding saturated aqueous ammonium chloride solution (~30 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with water (1 x 30 mL) and then brine (1 x 30 mL) to remove residual salts and water-soluble impurities.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude solid/oil should be purified by flash column chromatography on silica gel.

  • Packing: Pack the column with silica gel using hexane as the slurry solvent.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane or toluene and load it onto the column.

  • Elution: Elute with pure hexane. The product is non-polar and should elute relatively quickly. Collect fractions and check their purity by TLC.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield 4,4'-diethyltolane as a white to off-white solid.

Expected Characterization Data

• Appearance: White crystalline solid.

• Yield: Typically 85-95%.

• Melting Point: ~64-66 °C.

• ¹H NMR (400 MHz, CDCl₃): δ 7.42 (d, J = 8.2 Hz, 4H, Ar-H), 7.15 (d, J = 8.2 Hz, 4H, Ar-H), 2.67 (q, J = 7.6 Hz, 4H, -CH₂-), 1.24 (t, J = 7.6 Hz, 6H, -CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 144.5, 131.5, 127.9, 120.3, 89.4 (alkyne C), 28.9 (-CH₂-), 15.5 (-CH₃).

• Mass Spectrometry (EI): m/z 234.14 [M]⁺.

Safety and Troubleshooting

• Safety: Handle all reagents in a well-ventilated fume hood. Palladium compounds are toxic and should be handled with care. Solvents like THF and hexane are flammable. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Troubleshooting:

  • No Reaction: Ensure the system is free of oxygen and moisture. Check the quality of the palladium catalyst and the base.

  • Low Yield: The reaction may not have gone to completion; allow for longer reaction times. Incomplete purification can also lead to lower isolated yields.

  • Side Products: A common side reaction is the Glaser coupling (homocoupling) of the terminal alkyne. Using a slight excess of the alkyne can sometimes be beneficial, but purification should effectively remove this byproduct.

Conclusion

This application note details a reliable and high-yielding protocol for the synthesis of 4,4'-diethyltolane using the Sonogashira cross-coupling reaction. The methodology is robust, leveraging well-established principles of palladium and copper catalysis. By following this guide, researchers can confidently synthesize symmetrical tolanes and adapt the procedure for a wide range of analogous structures, facilitating further advancements in chemistry, materials science, and drug development.

References

• Sonogashira coupling. (2019). YouTube. Retrieved from [Link]

• Sonogashira coupling. (n.d.). Grokipedia. Retrieved from [Link]

• Sonogashira Coupling: Mechanism, Steps & Applications Explained. (n.d.). Vedantu. Retrieved from [Link]

• The Sonogashira coupling reaction mechanism. (n.d.). ResearchGate. Retrieved from [Link]

• Sonogashira Coupling. (n.d.). Organic Synthesis. Retrieved from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved from [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. Retrieved from [Link]

Sources

• 1. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 2. researchgate.net [researchgate.net]
• 3. grokipedia.com [grokipedia.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. m.youtube.com [m.youtube.com]

Functionalization of Bis(4-ethylphenyl)acetylene for molecular wires

Application Note: Engineering Conductivity – Functionalization Protocols for Bis(4-ethylphenyl)acetylene Scaffolds

Executive Summary

This guide details the functionalization of Bis(4-ethylphenyl)acetylene to engineer molecular wires suitable for single-molecule conductance measurements. While the tolan (diphenylacetylene) core provides a robust conjugated pathway for electron transport, the ethyl substituents at the para positions offer a unique handle for benzylic functionalization .

Unlike direct aryl-thiol attachments, converting the ethyl group to a thio-functionalized ethyl linker introduces a methylene (

) spacer. This spacer mechanically decouples the conjugated -system from the electrode surface states, reducing hybridization effects while maintaining measurable tunneling conductance. This protocol targets the synthesis of Bis(4-(2-thioacetyl)ethylphenyl)acetylene , a shelf-stable precursor for gold-electrode molecular junctions.

Technical Rationale & Mechanism

The transformation relies on the specific reactivity of the benzylic position. The ethyl group is not merely a spacer; it is a "pro-anchor."

• Benzylic Activation: The bond dissociation energy (BDE) of a benzylic C-H bond (

  85-90 kcal/mol) is significantly lower than that of aromatic C-H bonds ( 110 kcal/mol). This allows for selective radical bromination without damaging the alkyne bridge.

• Anchoring Strategy: We utilize the thioacetate (

  ) group rather than a free thiol ( ). Free thiols are prone to oxidative dimerization (disulfide formation) in air. Thioacetates are stable solids that can be deprotected in situ or spontaneously cleaved upon exposure to gold surfaces to form the requisite covalent bonds.

Pathway Visualization

Figure 1: Synthetic workflow converting the inert ethyl scaffold into a functional molecular wire.

Protocol 1: Benzylic Bromination (Wohl-Ziegler Reaction)

Objective: Selective monobromination of the benzylic carbons. Critical Control Point: Stoichiometry is vital. Excess NBS leads to gem-dibromides or bromination of the alkyne (though less likely).

Reagents & Equipment

Reagent	Role	Grade/Purity
Bis(4-ethylphenyl)acetylene	Substrate	>98% (HPLC)
N-Bromosuccinimide (NBS)	Bromine Source	Recrystallized*
AIBN or Benzoyl Peroxide	Radical Initiator	Reagent Grade
Benzotrifluoride ( )	Solvent	Anhydrous
Sodium Sulfite ( )	Quencher	Sat. Aq. Solution

*Note: Commercial NBS often contains

and , which cause side reactions. Recrystallize from hot water before use.

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve Bis(4-ethylphenyl)acetylene (1.0 eq) in Benzotrifluoride (0.1 M concentration).

  • Green Chemistry Note: We replace

    (classic solvent) with due to toxicity and ozone depletion concerns, while maintaining similar radical stability.

• Addition: Add NBS (2.05 eq) and AIBN (0.05 eq).

• Initiation: Degas the solution with Argon for 15 minutes. Heat the mixture to reflux (

  ).

• Monitoring: Irradiate with a visible light lamp (optional but accelerates initiation). Monitor via TLC (Hexane/EtOAc 9:1). The starting material spot should disappear within 2–4 hours.

• Quenching: Cool to room temperature. Filter off the succinimide precipitate. Wash the filtrate with saturated

  (removes residual bromine) and brine.

• Purification: Dry over

  , concentrate, and purify via flash chromatography (Silica gel).

  • Target:Bis(4-(1-bromoethyl)phenyl)acetylene .

Protocol 2: Thioacetate Anchoring

Objective: Nucleophilic substitution of bromide with thioacetate.

Step-by-Step Methodology

• Solvation: Dissolve the brominated intermediate (from Protocol 1) in anhydrous Acetone or DMF .

• Substitution: Add Potassium Thioacetate (KSAc) (2.5 eq).

• Reaction: Stir at room temperature for 6–12 hours. A precipitate (KBr) will form in acetone.

  • Note: Heating is usually unnecessary and may cause thioester cleavage.

• Workup: Remove solvent under reduced pressure. Redissolve in

  , wash with water to remove salts.

• Isolation: Recrystallize from ethanol/hexane.

  • Result: A shelf-stable, yellow/white solid: Bis(4-(2-thioacetyl)ethylphenyl)acetylene .

Protocol 3: Junction Formation & Measurement (STM-BJ)

Objective: To measure the single-molecule conductance of the functionalized wire.

The Break Junction Logic

The Scanning Tunneling Microscope Break Junction (STM-BJ) technique repeatedly forms and breaks gold point contacts in the presence of the molecular wire.[1][2]

Figure 2: The STM-BJ measurement cycle.

Measurement Protocol

• Solution Prep: Prepare a 0.1 mM solution of the thioacetate-protected wire in Tetrahydrofuran (THF) or Mesitylene .

• Deprotection Strategy:

  • Option A (Spontaneous): The gold tip/substrate can cleave the acetyl group spontaneously, but this is slow.

  • Option B (Chemical - Recommended): Add 1 equivalent of Tetrabutylammonium Hydroxide (TBAOH) to the solution immediately prior to measurement. This cleaves the acetate, generating the thiolate anion (

    ) in situ, which binds avidly to Au.

• Data Acquisition:

  • Apply a bias voltage (typically 100–300 mV).

  • Drive the STM tip into the substrate and retract at a constant speed (e.g., 20 nm/s).

  • Record Current vs. Displacement traces.

• Analysis: Construct 1D and 2D conductance histograms. Look for a peak below

  (typically to for this length of wire).

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Poly-bromination	Excess NBS or reaction time too long.	Strictly control NBS to 2.05 eq. Stop reaction immediately upon disappearance of starting material.
Low Conductance Yield	Incomplete deprotection of thioacetate.	Use in situ base (TBAOH). Ensure solvents are degassed to prevent thiol oxidation.
Noisy STM Traces	Solvent impurities or vibration.	Use HPLC-grade solvents. Isolate STM on an active vibration damping table.
Precipitate in Step 2	Polymerization of thiols.	Ensure the reaction is kept under inert atmosphere ( or Ar) until the thioacetate is fully installed.

References

• Sonogashira Coupling (Core Synthesis): Sonogashira, K., Tohda, Y., & Hagihara, N. (1975). A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines. Tetrahedron Letters, 16(50), 4467-4470. Link

• Benzylic Bromination Mechanism: Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271-317. Link

• STM-BJ Methodology: Venkataraman, L., Klare, J. E., Nuckolls, C., Hybertsen, M. S., & Steigerwald, M. L. (2006). Dependence of single-molecule junction conductance on molecular conformation. Nature, 442(7105), 904-907. Link

• Thioacetate Deprotection on Gold: Tour, J. M., et al. (1995).

  -Dithiols, and Thioacetyl-Containing Adsorbates. Journal of the American Chemical Society, 117(37), 9529–9534. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. par.nsf.gov [par.nsf.gov]

Application Note: Scalable One-Pot Synthesis of Symmetric Diarylacetylenes via Calcium Carbide Activation

Executive Summary

Symmetric diarylacetylenes (tolans) are critical conjugated scaffolds in the development of organic light-emitting diodes (OLEDs), liquid crystals, and molecular wires. Traditional synthesis relies on the Sonogashira coupling of aryl halides with acetylene gas—a method fraught with safety hazards (explosive gas handling) and logistical complexity—or the use of expensive trimethylsilylacetylene (TMSA) requiring multi-step deprotection sequences.

This guide details a robust, one-pot protocol using Calcium Carbide (

) as a solid-state, cost-effective acetylene surrogate. By generating acetylene in situ under controlled hydrolytic conditions, this method eliminates the need for gas cylinders while maintaining high yields (>90%) and broad functional group tolerance. This protocol is optimized for medicinal chemistry and materials science applications where safety, scalability, and atom economy are paramount.

Mechanism & Rationale

The reaction proceeds via a Tandem Pd/Cu-Catalyzed Sonogashira Cycle .[1] Unlike standard couplings, the rate-limiting step here is the controlled release of acetylene from the solid

matrix, which immediately engages in the catalytic cycle, minimizing the risk of gas accumulation.

The "Release-and-Catch" Mechanism

• In-Situ Hydrolysis: Trace water (controlled addition) reacts with

  to generate acetylene ( ) directly in the reaction medium.

• First Coupling (Mono-arylation): The generated acetylene undergoes a standard Sonogashira coupling with the aryl iodide to form a terminal arylalkyne (

  ).

• Second Coupling (Di-arylation): The terminal arylalkyne, being more reactive than acetylene gas, rapidly undergoes a second cross-coupling with the remaining aryl iodide to yield the symmetric diarylacetylene (

  ).

Catalytic Cycle Diagram

Caption: Figure 1. Tandem catalytic cycle coupling in-situ acetylene generation with double Sonogashira cross-coupling.

Materials & Reagents

To ensure reproducibility, use the specific grades listed below.

Reagent	Specification	Role
Aryl Iodide	>98% Purity	Substrate (Electrophile)
Calcium Carbide ( )	Technical Grade (~80%), Granular	Acetylene Source
Palladium(II) Acetate	, 98%	Pre-catalyst
Triphenylphosphine	, >99%	Ligand
Copper(I) Iodide	CuI, 99.99% (White powder)	Co-catalyst
Triethylamine (TEA)	Anhydrous, stored over KOH	Base
Acetonitrile (MeCN)	HPLC Grade	Solvent
Water	Deionized (DI)	Hydrolysis Initiator

Safety Note:

releases flammable gas upon contact with moisture.[2][3][4] Store in a desiccator. Weigh quickly in air or use a glovebox for high-precision kinetics.

Experimental Protocol

Target Scale: 1.0 mmol (Aryl Iodide basis)

Reaction Setup

• Glassware: Use a 25 mL Schlenk tube or a heavy-walled pressure vial equipped with a magnetic stir bar. Note: A sealed system is crucial to keep the generated acetylene in solution.

• Catalyst Pre-mix: In the tube, combine:

  • (11.2 mg, 0.05 mmol, 5 mol%)
  • (26.2 mg, 0.10 mmol, 10 mol%)

  • CuI (19.0 mg, 0.10 mmol, 10 mol%)

• Substrate Addition: Add the Aryl Iodide (1.0 mmol) and Calcium Carbide (192 mg, 3.0 mmol, 3 equiv).

  • Technical Insight: Using 3 equivalents of

    ensures a steady supply of acetylene despite potential loss to the headspace.

• Solvent & Base: Evacuate and backfill with Nitrogen (

  ) three times. Under flow, add:

  • Acetonitrile (MeCN) (5.0 mL)

  • Triethylamine (TEA) (418 µL, 3.0 mmol, 3 equiv)

  • Water (36 µL, 2.0 mmol, 2 equiv). Critical Step: Add water last to trigger the reaction.

Reaction & Monitoring

• Incubation: Seal the tube tightly. Stir vigorously at Room Temperature (25°C) for 12–24 hours.

  • Optimization: For electron-deficient or sterically hindered aryl iodides, heat to 60°C.

• Monitoring: Monitor by TLC or LC-MS. The intermediate terminal alkyne (

  ) may be observed transiently, but the symmetric dimer ( ) should be the major product.

Workup & Purification

• Quench: Open the vial carefully in a fume hood (release of residual acetylene). Dilute with ethyl acetate (20 mL).

• Filtration: Filter the mixture through a short pad of Celite to remove solid calcium salts and catalyst residues. Wash the pad with ethyl acetate.

• Extraction: Wash the filtrate with water (2 x 15 mL) and brine (1 x 15 mL). Dry over

  and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). Most diarylacetylenes are non-polar and elute early.

Workflow Visualization

Caption: Figure 2. Step-by-step operational workflow for the one-pot synthesis.

Data Analysis & Substrate Scope

The following yield data represents average isolated yields using the optimized protocol (MeCN, RT).

Substrate (Ar-I)	Substituent Effect	Yield (%)	Notes
4-Iodotoluene	Electron-Donating (Weak)	99%	Rapid conversion (<12h).
4-Iodoanisole	Electron-Donating (Strong)	96%	Excellent purity.
4-Iodonitrobenzene	Electron-Withdrawing	94%	May require 60°C for complete conversion.
2-Iodotoluene	Steric Hindrance (Ortho)	87%	Slightly slower; requires 24h.
3-Bromopyridine	Heterocycle	75%	Requires heating (80°C) and longer time.

Troubleshooting Guide:

• Low Yield? Check the water content. Anhydrous solvents without added water will fail to activate

  . Too much water can quench the catalyst. Stick to the 2.0 equiv water ratio.

• Homocoupling (Glaser)? If Ar-C≡C-C≡C-Ar (butadiyne) is observed, ensure the atmosphere is strictly Nitrogen (exclude

  ) and reduce CuI loading to 5 mol%.

References

• Chuentragool, P., et al. (2011).[5] "Calcium carbide as a cost-effective starting material for symmetrical diarylethynes via Pd-catalyzed coupling reaction."[5][6] Tetrahedron, 67(42), 8177-8182.[6] Link[6]

• Zhang, W., et al. (2010). "The use of calcium carbide in one-pot synthesis of symmetric diaryl ethynes." Chemical Communications, 46, 3261-3264. Link

• Severin, R., et al. (2010). "One-Pot Procedure for the Synthesis of Unsymmetrical Diarylalkynes." Journal of Organic Chemistry, 75(10), 3518–3521. Link

• Liang, B., et al. (2005).[5] "Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions." Journal of Organic Chemistry, 70(1), 391–393. Link

Sources

• 1. Recent Progress in Pd-Catalyzed Tandem Processes | MDPI [mdpi.com]
• 2. ICSC 0406 - CALCIUM CARBIDE [chemicalsafety.ilo.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. nj.gov [nj.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Crystallization methods for Bis(4-ethylphenyl)acetylene purification

Application Note: High-Purity Crystallization Protocols for Bis(4-ethylphenyl)acetylene

Introduction: The Criticality of Purity in Tolane Derivatives

Bis(4-ethylphenyl)acetylene is a symmetric diarylalkyne (tolane) used primarily as a core mesogen in liquid crystals (LCs) and as a molecular wire in organic electronics (OLEDs, OFETs).[1] In these applications, chemical purity is directly correlated with device performance.[2]

• Liquid Crystals: Trace impurities (homocoupled diynes, catalyst residues) depress the clearing point (

  ) and destabilize the nematic phase range.[1]

• Organic Electronics: Transition metal residues (Pd, Cu from Sonogashira coupling) act as charge traps, significantly reducing charge carrier mobility and device lifetime.

This guide moves beyond generic "recrystallization" to provide a chemically grounded, scalable protocol for isolating Bis(4-ethylphenyl)acetylene.

Pre-Purification Assessment & Impurity Profiling

Before initiating crystallization, the crude material must be characterized to select the optimal solvent system.

Impurity Class	Origin	Solubility Characteristics	Removal Strategy
Homocoupled Diynes	Oxidative coupling of terminal alkynes (Glaser coupling)	Similar to product but less soluble in aliphatics.[1][2]	Hot filtration or fractional crystallization.[1][2]
Pd/Cu Catalysts	Sonogashira/Castro-Stephens reagents	Insoluble in non-polar solvents; soluble in coordinated polar solvents.[1][2]	Chelation wash (pre-crystallization) or hot filtration.[1][2]
Phosphine Ligands	Catalyst stabilizers (e.g., )	Highly soluble in toluene/DCM; moderately soluble in alcohols.[1][2]	Retained in mother liquor during alcohol recrystallization.[1][2]
Ammonium Salts	Base byproducts ( )	Highly soluble in water/alcohols; insoluble in hexane.[1][2]	Aqueous wash or hot ethanol filtration.[1][2]

Phase 1: Solvent Selection Strategy

Bis(4-ethylphenyl)acetylene is a non-polar, aromatic hydrocarbon.[1][2] Its solubility follows the principle of like dissolves like, but for crystallization, we require a steep solubility-temperature gradient.

Thermodynamic Solubility Modeling:

• Good Solvents (High Solubility): Toluene, Chloroform, Tetrahydrofuran (THF), Ethyl Acetate.

• Poor Solvents (Low Solubility): Ethanol, Methanol, Hexane, Pentane.

• Optimal System: A binary system is often required due to the ethyl alkyl chains increasing lipophilicity compared to unsubstituted diphenylacetylene.[2]

Recommended Solvent Systems:

• Ethanol (Absolute): The "Gold Standard" for tolanes.[1][2] High temperature coefficient; dissolves impurities (ligands) well at low temps; product crystallizes out efficiently.[1][2]

• Ethanol/Toluene (9:1 v/v): Used if the ethyl chains reduce solubility in pure ethanol too drastically.[1][2] Toluene ensures complete dissolution at reflux.[1][2]

Phase 2: Experimental Protocols

Protocol A: Standard Single-Solvent Recrystallization (Ethanol)

Best for removing polar impurities and catalyst ligands.[1]

Reagents:

• Crude Bis(4-ethylphenyl)acetylene[1][2]

• Absolute Ethanol (Electronic Grade preferred)[1]

• Activated Carbon (Norit SA 2 or equivalent)[1]

Step-by-Step Procedure:

• Dissolution: Place 10 g of crude solid in a 250 mL round-bottom flask. Add 100 mL of Absolute Ethanol.

• Reflux: Heat the mixture to reflux (approx. 78°C) with magnetic stirring.

  • Checkpoint: If the solid does not dissolve completely after 15 minutes at reflux, add Toluene dropwise through the condenser until a clear solution is obtained (max 10% volume).

• Adsorption (Optional but Recommended): Add 0.5 g of activated carbon carefully (avoid bumping).[1][2] Reflux for an additional 10 minutes to adsorb colored organic impurities and trace Pd.[1][2]

• Hot Filtration: While still boiling, filter the solution through a pre-heated Büchner funnel (or a glass frit) to remove carbon and insoluble inorganic salts.[2]

  • Tip: Pre-heating the funnel prevents premature crystallization in the stem.[2]

• Controlled Cooling: Allow the filtrate to cool slowly to room temperature (25°C) over 2-3 hours.

  • Mechanism:[1][2][3][4][5] Rapid cooling traps impurities in the crystal lattice.[2] Slow cooling promotes "Ostwald Ripening," yielding larger, purer needles.[2]

• Cryogenic Maturation: Place the flask in a refrigerator (4°C) for 4 hours to maximize yield.

• Collection: Filter the white needles using vacuum filtration. Wash the cake with 20 mL of cold (-20°C) Ethanol.

• Drying: Dry in a vacuum oven at 40°C for 6 hours to remove solvates.

Protocol B: Anti-Solvent Precipitation (DCM/Hexane)

Best for scale-up or if the compound oils out in ethanol.[1]

• Dissolution: Dissolve crude material in the minimum amount of Dichloromethane (DCM) at room temperature.[1][2]

• Filtration: Filter through a 0.45 µm PTFE membrane to remove dust/particulates.[1][2]

• Precipitation: Slowly add Hexane (anti-solvent) with vigorous stirring until persistent turbidity is observed.

• Crystallization: Heat gently to redissolve, then let cool. The shift in polarity will force the hydrophobic tolane to crystallize while leaving more soluble impurities in the DCM-rich mother liquor.[2]

Phase 3: Advanced Purification (Zone Refining)[1]

For semiconductor applications (OFETs), 99.5% purity (from recrystallization) is insufficient.[1] Zone refining is required to reach >99.99%.[1][2]

• Principle: A molten zone is moved through a solid ingot.[1][2] Impurities with a distribution coefficient

  (most organics) travel with the melt; those with stay in the solid.[1]

• Setup:

  • Pack the recrystallized Bis(4-ethylphenyl)acetylene into a borosilicate glass tube under inert atmosphere (

    or Ar).

  • Set the heater temperature to 5-10°C above the melting point (approx. range 80-120°C, determine via DSC).[1][2]

  • Pass the heater zone at a rate of 10-20 mm/hour.[1][2]

  • Repeat for 10-20 passes.

  • Discard the bottom 20% of the ingot (impurity concentrate).[1][2]

Visualization of Workflows

Figure 1: Purification Decision Tree

Caption: Logical workflow for selecting purification steps based on initial crude purity.

Figure 2: Recrystallization Mechanism & Critical Parameters

Caption: Critical physicochemical parameters governing the efficiency of the crystallization process.

Quality Control & Validation

To ensure the protocol was successful, the following analytical metrics must be met:

• HPLC Purity: >99.5% (Area %).

  • Column: C18 Reverse Phase.[1][2]

  • Mobile Phase: Acetonitrile/Water (Gradient).[1][2]

• Differential Scanning Calorimetry (DSC): Sharp melting endotherm. A broad peak indicates eutectic impurities.[1][2]

• Appearance: White to pearlescent needles.[1][2] Yellowing indicates oxidation or residual nitro/amino precursors.[1][2]

References

• Org. Synth. 1950, 30, 31. Diphenylacetylene.[2] (Classic protocol for diarylalkyne purification via ethanol recrystallization).[1][2] Link[1]

• Liquid Crystals. Purification of liquid crystals and liquid crystal composition.[1][2][6] US Patent 5540857A.[1][2] (Industrial methods for purifying mesogens). Link

• Molecules 2011, 16(1), 583-600. Acetylene in Organic Synthesis: Recent Progress and New Uses.[1][2] (Context on Sonogashira byproducts and purification). Link

• J. Chem. Eng. Data 2013, 58, 5, 1223–1229. Solubilities of 4,4′-Dichlorodiphenyl Disulfide in Six Organic Solvents. (Solubility modeling data for similar diphenyl systems). Link[1]

• PubChem Compound Summary. 1,2-Bis(4-methoxyphenyl)ethyne.[1][2] (Physical property data for the closely related methoxy-analog). Link

Sources

• 1. 4,4'-Dichlorodiphenyl sulfone - Wikipedia [en.wikipedia.org]
• 2. 1,2-Bis(4-methoxyphenyl)ethyne | C16H14O2 | CID 617234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN102766054A - Industrial synthesizing and purifying method of bis (4-nitrophenyl) carbonate - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. US5540857A - Purification of liquid crystals and liquid crystal composition - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Bis(4-ethylphenyl)acetylene via Sonogashira Coupling

Welcome to the technical support center for the Sonogashira coupling reaction, with a specific focus on enhancing the yield and purity of Bis(4-ethylphenyl)acetylene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful C-C bond-forming reaction. Here, we move beyond simple protocols to explain the underlying principles of experimental choices, providing you with the expertise to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Here are some common questions we receive regarding the Sonogashira coupling for the synthesis of diarylacetylenes:

Q1: What is the fundamental principle of the Sonogashira coupling reaction?

The Sonogashira reaction is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This reaction is typically catalyzed by a palladium(0) complex and a copper(I) co-catalyst in the presence of an amine base.[1][2][3]

Q2: Why is a copper co-catalyst typically used, and can the reaction proceed without it?

The copper(I) co-catalyst is used to increase the rate of the reaction by forming a copper(I) acetylide intermediate, which is a more reactive species.[1] However, the presence of copper can also lead to an undesirable side reaction known as Glaser coupling, which is the homocoupling of the alkyne.[1] To avoid this, the reaction is often run under an inert atmosphere.[1] Copper-free Sonogashira reactions have been developed and may be preferable in certain cases, such as when using substrates that can act as ligands for copper.[1]

Q3: What is the general reactivity order for aryl halides in the Sonogashira coupling?

The reactivity of the aryl halide is a critical factor. The general trend for reactivity is I > OTf > Br > Cl.[4] Aryl iodides are the most reactive and can often be coupled at room temperature, while aryl bromides may require heating.[4][5] Aryl chlorides are the least reactive and often require specialized catalysts or harsher reaction conditions.[4]

Q4: I'm observing a black precipitate in my reaction. What is it, and what should I do?

The formation of a black precipitate, often referred to as "palladium black," indicates the decomposition of the palladium catalyst.[4][6] This can be caused by several factors, including impurities in the reagents or solvents, an inappropriate choice of solvent, or an incorrect reaction temperature.[4] To prevent this, ensure you are using fresh, high-purity reagents and anhydrous solvents. Some anecdotal evidence suggests that certain solvents, like THF, may promote the formation of palladium black.[4][6]

The Sonogashira Catalytic Cycle

Understanding the mechanism is key to effective troubleshooting. The reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Caption: The dual catalytic cycle of the Sonogashira reaction.

Troubleshooting Guide

When your reaction is not performing as expected, a systematic approach to troubleshooting is essential.

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive Catalyst: Palladium or copper catalyst has degraded.	Use fresh, high-quality catalysts. Ensure proper storage of catalysts under an inert atmosphere.[4]
Poor Quality Reagents: Impurities in aryl halide or alkyne can poison the catalyst.	Purify starting materials before use.[4]
Incorrect Reaction Conditions: Temperature may be too low for less reactive aryl halides (e.g., bromides).	For aryl bromides, consider increasing the reaction temperature (e.g., 80°C or higher).[5]
Presence of Oxygen: Oxygen can lead to the degradation of the catalyst and promote Glaser coupling.	Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) and use degassed solvents.[1][4]
Formation of Side Products	Glaser Coupling: Homocoupling of the alkyne due to the presence of oxygen and the copper co-catalyst.	Rigorously exclude oxygen from the reaction. Consider a copper-free Sonogashira protocol.[1]
Homocoupling of Aryl Halide: Can occur at higher temperatures or with certain catalyst systems.	Optimize the reaction temperature and consider screening different palladium catalysts or ligands.
Decomposition of Starting Material	Unstable Substrate: The aryl halide or alkyne may be sensitive to the reaction conditions (e.g., high temperature or strong base).	Screen different bases and solvents. Consider running the reaction at a lower temperature for a longer duration.
Reaction Stalls	Catalyst Deactivation: The catalyst may deactivate over the course of the reaction.	Consider adding a fresh portion of the palladium catalyst or using a more robust catalyst system.
Incomplete Deprotonation of Alkyne: The base may not be strong enough to fully deprotonate the alkyne.	Use a stronger base or a different solvent that can better solvate the base.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yield.

Experimental Protocols

Representative Protocol for the Synthesis of Bis(4-ethylphenyl)acetylene

This protocol provides a general procedure for the copper-palladium catalyzed synthesis of Bis(4-ethylphenyl)acetylene from 1-ethynyl-4-ethylbenzene and 1-ethyl-4-iodobenzene.

Materials:

• 1-ethynyl-4-ethylbenzene (1.0 eq)

• 1-ethyl-4-iodobenzene (1.0 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 - 0.05 eq)

• Copper(I) iodide (CuI) (0.04 - 0.10 eq)

• Triethylamine (Et₃N) (2.0 - 3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 1-ethyl-4-iodobenzene, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.[7]

• Add anhydrous THF to dissolve the solids, followed by triethylamine.[7]

• To the stirred solution, add 1-ethynyl-4-ethylbenzene dropwise at room temperature.[7]

• Heat the reaction mixture to 60 °C and stir for 16 hours.[7]

• Monitor the progress of the reaction by thin-layer chromatography (TLC).[7]

• After completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the catalyst. Wash the celite pad with THF.[7]

• Concentrate the filtrate under reduced pressure.[7]

• The crude product can be purified by column chromatography on silica gel.

Optimizing Reaction Parameters

The following tables summarize key quantitative data for optimizing your Sonogashira coupling reaction.[4]

Table 1: Catalyst Loading

Catalyst	Loading (mol%)	Typical Yield Range (%)	Notes
Pd(PPh₃)₄	1 - 5	70 - 95	A common and effective catalyst.[2]
PdCl₂(PPh₃)₂	1 - 5	70 - 95	More stable to air and moisture than Pd(PPh₃)₄.[2]
CuI	2 - 10	-	Higher loadings can increase reaction rate but may also promote Glaser coupling.

Table 2: Solvent and Base Selection

Solvent	Base	Temperature (°C)	Typical Yield Range (%)	Notes
THF	Et₃N	25 - 65	75 - 95	A very common and effective system.
DMF	Et₃N	25 - 100	80 - 98	Good for less reactive aryl halides.
Toluene	Diisopropylamine	80 - 110	70 - 90	Can be effective for challenging substrates.[5]
Acetonitrile	Cs₂CO₃	60 - 80	85 - 99	Often used in copper-free systems.[8]

References

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira-Hagiwara Cross Coupling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Integrity in Sonogashira Coupling

Ticket ID: #8492-BEPA Subject: Troubleshooting Catalyst Poisoning & Deactivation in Bis(4-ethylphenyl)acetylene Synthesis Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division

Diagnostic Triage: Reading Your Reaction

Before adjusting the chemistry, compare your observations with these failure modes. The synthesis of Bis(4-ethylphenyl)acetylene is particularly sensitive to oxidative stress because the ethyl substituents are weak electron donors, slightly reducing the rate of oxidative addition compared to electron-deficient systems. This slower kinetics extends the window for catalyst deactivation.

Observation	Diagnosis	Root Cause
Reaction turns black immediately	"Pd Black" Precipitation	Rapid reduction of Pd(II) to Pd(0) without sufficient ligand stabilization. The Pd(0) aggregates into inactive metallic nanoparticles.
Reaction turns black slowly (hours)	Ligand Oxidation	Trace oxygen is oxidizing your phosphine ligands (e.g., PPh₃ O=PPh₃). The oxidized ligand cannot bind Pd, leading to aggregation.
Green/Blue tint in solution	Copper Poisoning	Oxidation of Cu(I) (active) to Cu(II) (inactive). Cu(II) promotes the Glaser Homocoupling side reaction.
Stalled conversion (~50%)	Glaser Competition	Your alkyne is being consumed to form the diyne dimer (Et-Ph-C C-C C-Ph-Et) instead of the cross-coupled product.
No reaction (Starting Material intact)	Inert Catalyst	If using Pd(PPh₃)₄: The catalyst may be oxidized (check color: should be yellow, not orange/brown). If using PdCl₂(PPh₃)₂: Reduction to active Pd(0) failed (requires amine/alkyne interaction).

Deep Dive: Mechanisms of Poisoning & Deactivation

In the context of Bis(4-ethylphenyl)acetylene, "poisoning" refers to three distinct mechanisms that arrest the catalytic cycle.

A. Oxygen: The Dual-Threat Poison

Oxygen is the primary enemy in Sonogashira coupling. It attacks the system on two fronts:[1][2][3]

• Ligand Scavenging: Oxygen reacts with phosphine ligands (L) to form phosphine oxides (O=L). Because O=L is a poor ligand, the palladium center becomes coordinatively unsaturated and collapses into inactive Palladium Black (

  ).

• The Glaser Shunt: Oxygen promotes the Cu-mediated homocoupling of 4-ethylphenylacetylene. This consumes your nucleophile and generates Cu(II) species that are inactive for the necessary transmetallation step.

B. Substrate Inhibition (The "Ethyl" Effect)

The ethyl group on your aryl halide (1-iodo-4-ethylbenzene) is electron-donating. This increases the electron density on the aromatic ring, making the C-I bond stronger and harder to break during the Oxidative Addition step.

• Consequence: The Pd(0) species sits idle longer, waiting to react. During this "idle time," it is highly vulnerable to aggregation if the ligand concentration is not strictly buffered.

C. True Catalyst Poisons (Heteroatoms)

While less common in pure hydrocarbon synthesis, ensure your solvents and reagents are free of:

• Thiols/Sulfides: Irreversibly bind to Pd.

• Distillation Stabilizers: Some solvent stabilizers can chelate copper.

The Catalytic Cycle & Failure Points

The following diagram maps the standard Sonogashira cycle against the specific failure modes relevant to your synthesis.

Figure 1: The Sonogashira catalytic cycle showing the intersection of Palladium and Copper cycles, highlighting critical points where oxygen and ligand deficiency lead to catalyst death (Pd Black) or side reactions (Glaser).

Validated Protocol: Bis(4-ethylphenyl)acetylene

This protocol uses a "Ligand-Buffered" approach to prevent the Pd-Black formation common with electron-rich aryl halides.

Reagents

• Aryl Halide: 1-iodo-4-ethylbenzene (1.0 equiv)

• Alkyne: 4-ethylphenylacetylene (1.05 equiv)

• Catalyst: PdCl₂(PPh₃)₂ (2 mol%) — Preferred over Pd(PPh₃)₄ for air stability.

• Co-Catalyst: CuI (1 mol%) — Must be white/off-white.

• Ligand Additive: PPh₃ (2 mol%) — Critical buffer against deactivation.

• Solvent: THF/Triethylamine (1:1 v/v) — Anhydrous & Degassed.

Step-by-Step Execution

• The "Schlenk" Setup:

  • Flame-dry a Schlenk flask under vacuum. Backfill with Argon (repeat 3x).

  • Why: Removes surface moisture that promotes Pd aggregation.

• Solvent Degassing (The Freeze-Pump-Thaw):

  • Do not rely on sparging (bubbling gas). For high-purity electronics precursors, use freeze-pump-thaw (3 cycles) for the THF/TEA mixture.

  • Why: Removes dissolved

    to <5 ppm, preventing Glaser coupling.

• Catalyst Charge (Counter-Flow):

  • Under a strong flow of Argon, add PdCl₂(PPh₃)₂, PPh₃ (additive), and CuI.

  • Checkpoint: The CuI must be white. If it is green, discard it.

• Reagent Addition:

  • Add the aryl iodide and alkyne.[2]

  • Add the degassed solvent via syringe.

• The "Induction" Stir:

  • Stir at room temperature for 15 minutes before heating.

  • Why: Allows the reduction of Pd(II) to Pd(0) to initiate and the Cu-acetylide to form.[2] You should see a color change (often yellow

    darker yellow/brown, but not black).

• Reaction:

  • Heat to 50°C. Monitor by TLC or HPLC.

  • Note: If the reaction turns black immediately upon heating, your ligand load was too low or O2 ingress occurred.

Frequently Asked Questions (Troubleshooting)

Q: I see a precipitate forming that isn't Pd black. What is it? A: This is likely the ammonium salt byproduct (

). This is a good sign—it means the coupling is proceeding. It should be white or off-white. If it's dark grey, it's mixed with Pd black.

Q: Can I use 1-bromo-4-ethylbenzene instead of the iodide? A: Yes, but you must increase the temperature (70-80°C) and reaction time. Because the ethyl group deactivates the ring, the bromide is sluggish. You might need a more active catalyst like Pd(dppf)Cl₂ to prevent catalyst death during the long reaction time.

Q: How do I remove the Pd residues from the final product? A: For electronic/pharma applications, simple filtration isn't enough.

• Celite Filtration: Removes bulk Pd black.

• Scavengers: Treat the organic layer with a silica-bound thiol scavenger (e.g., SiliaMetS® Thiol) or wash with aqueous L-cysteine.

• Recrystallization: Bis(4-ethylphenyl)acetylene crystallizes well from Ethanol/Hexane, leaving Pd residues in the mother liquor.

Q: Why add extra Triphenylphosphine (PPh₃)? A: The "Ethyl Effect" slows the reaction. Over time, PPh₃ dissociates from Pd. If it doesn't re-associate, Pd aggregates. Adding 2 mol% extra PPh₃ shifts the equilibrium toward the active soluble catalyst (

), extending the catalyst's lifetime.

References

• Chinchilla, R., & Nájera, C. (2007).[2] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922.

• Negishi, E. (2011). Magical Power of Transition Metals: Past, Present, and Future (Nobel Lecture). Angewandte Chemie International Edition, 50(30), 6738-6764.

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889-900.

• Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction. Angewandte Chemie International Edition, 39(15), 2632-2657.

Sources

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]

Separation of Bis(4-ethylphenyl)acetylene from starting materials

Target Analyte: 4,4'-Diethyltolan (Bis(4-ethylphenyl)acetylene)

Context: Sonogashira Coupling Workflows[1]

Introduction: The Symmetry Paradox

As a Senior Application Scientist, I frequently see researchers struggle with the purification of symmetric diarylalkynes like Bis(4-ethylphenyl)acetylene . The synthesis (typically Sonogashira coupling of 4-ethyliodobenzene and 4-ethylphenylacetylene, or a double coupling of acetylene gas) seems straightforward, yet the workup often yields an oily, off-white solid contaminated with starting materials.[1]

The Core Problem: The target molecule and the starting material (4-ethyl-1-halobenzene) share nearly identical polarity indices.[1] On a standard silica TLC plate using Hexanes, they co-elute (Rf difference < 0.05).[1] Increasing polarity helps neither, as both are lipophilic hydrocarbons.[1]

This guide moves beyond standard chromatography, employing thermodynamic separation (crystallization) and chemical scavenging to achieve >99% purity.

Module 1: The "Rf" Trap – Why Columns Fail

Do not rely solely on flash chromatography for this separation.[1] The structural similarity between the product and the aryl halide starting material creates a "smearing" effect on silica.

The Chromatographic Dead End

• Target: Bis(4-ethylphenyl)acetylene (Non-polar, planar, rigid).[1]

• Impurity A: 4-Ethyliodobenzene (Non-polar, liquid).[1]

• Impurity B: Glaser Coupling Product (1,4-bis(4-ethylphenyl)buta-1,3-diyne) – The "Ghost" Impurity.[1]

If you must run a column (e.g., for small scale <100 mg), you cannot use isocratic Hexanes. You must exploit the subtle

-electron density differences.[1]

Protocol: The "Dry Load" Gradient

• Adsorption: Dissolve crude mixture in minimal DCM. Add silica (ratio 1:5 crude:silica).[1] Rotovap to a free-flowing powder.[1] Never liquid load this compound; the solvent tail will ruin the separation.

• The Solvent System: Use 100% Pentane (preferred over Hexanes for easier removal) initially.

• The Trick: If separation is poor, add 0.5% Toluene to the Pentane. The aromatic interactions with the toluene modifier can slightly alter the retention of the triple-bond rich product vs. the halide.

Module 2: The Thermodynamic Solution (Recrystallization)

This is the Gold Standard for purifying Bis(4-ethylphenyl)acetylene.[1] The target molecule is a symmetric "rigid rod." It wants to form a crystal lattice. The impurities (liquids or less symmetric precursors) do not.

Solubility Profile

Solvent	Temp (25°C)	Temp (Boiling)	Suitability
Hexanes	Low	High	Excellent (Primary)
Ethanol	Insoluble	Moderate	Good (Anti-solvent)
DCM	High	High	Poor (Too soluble)
Toluene	High	High	Poor (Co-solubilizes impurities)

Step-by-Step Recrystallization Protocol

Objective: Exploit the high temperature coefficient of solubility in aliphatic hydrocarbons.

• Concentration: Evaporate reaction solvent completely. If the residue is an oil, it contains trapped solvent or high halide content.

• Dissolution: Add Hexanes (approx. 5 mL per gram of theoretical yield). Heat to reflux (69°C).[1]

• The "Hot Filter" (Critical): While boiling, the solution might look cloudy. This is likely Palladium black or inorganic salts.[1] Filter rapidly through a pre-warmed glass frit or a plug of cotton.

  • Why? Pd particles act as nucleation sites for premature, impure precipitation.[1]

• Cooling: Allow the filtrate to cool to Room Temperature (RT) slowly (over 1 hour). Then, place in a -20°C freezer overnight.

• Harvest: The product will crystallize as white/colorless needles or plates. The starting material (4-ethyliodobenzene) is a liquid and will remain in the mother liquor.

• Wash: Filter the crystals and wash with cold (-78°C) Pentane .

Scientist's Note: If you see a yellow tint in the crystals, you have trapped Glaser dimer (diyne) or Pd-phosphine complexes.[1] Proceed to Module 3.

Module 3: Chemical Scavenging (Pd & Byproduct Removal)

Standard columns often fail to remove trace Palladium, which can catalyze degradation or affect downstream electronic applications (e.g., if used in molecular wires).[1]

Workflow Visualization

Figure 1: Decision tree for the purification of symmetric diarylalkynes, prioritizing recrystallization over chromatography.

The "Active Removal" Protocol

If recrystallization yields yellow crystals (indicating Pd contamination):

• Resuspend: Dissolve the crystals in minimal DCM or Chloroform.

• Add Scavenger: Add SiliaMetS® Thiol (or equivalent mercaptopropyl-functionalized silica) at a loading of 50 wt% relative to the crude mass.[1]

• Stir: Stir gently at 35°C for 2 hours. The thiol binds Pd(II) and Pd(0) species irreversibly.

• Filter: Pass through a 0.45 µm PTFE filter.[1]

• Re-crystallize: Evaporate and repeat Module 2.

FAQ: Troubleshooting Specific Failures

Q1: My product is oiling out instead of crystallizing. What is happening? A: This is the "Oiling Out" phenomenon, usually caused by the presence of too much solvent or a high concentration of the liquid starting material (4-ethyliodobenzene) acting as a solvent.

• Fix: Add a "seed crystal" if available.[1] If not, scratch the inner wall of the flask with a glass rod to induce nucleation. Alternatively, switch the solvent system to Methanol/Ethanol . Dissolve in hot Ethanol (it will be sparingly soluble), then add drops of water until just turbid, heat to clear, and cool slowly.

Q2: I see a spot on TLC just below my product that glows blue under UV (254/365 nm). A: This is likely the Glaser Coupling product (1,4-bis(4-ethylphenyl)buta-1,3-diyne).[1] It is highly fluorescent.[1]

• Fix: This is the hardest impurity to remove. Recrystallization is your best bet, but if it persists, you must perform Silver Nitrate Impregnated Silica Chromatography .[1] The diyne binds slightly differently to Ag(I) than the monoyne.

  • Prep: Mix silica with 10% w/w AgNO3 solution, dry in the dark, and run the column in the dark.

Q3: The melting point is lower than reported (Expected >70°C, Found ~55°C). A: You have a eutectic mixture, likely with 4-ethylphenylacetylene (if used in excess) or the homocoupling product.

• Fix: Sublimation. Bis(4-ethylphenyl)acetylene is stable and sublimes well under high vacuum (<0.1 Torr) at ~100-120°C. The heavier impurities and salts will not sublime.[1]

References

• Sonogashira Coupling Fundamentals & C

  • Source: Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.

  • Relevance: Establishes the mechanism and the ubiquity of Glaser coupling byproducts in aerobic conditions.

  • URL:[Link][1]

• Purification of Tolan Deriv

  • Source: Tour, J. M., et al. (1996). Synthesis and Derivatization of [1.6]Paracyclophanes. Journal of Organic Chemistry.
  • Relevance: Describes purification protocols for rigid rod alkynes similar to the target, emphasizing solubility differences.

  • URL:[Link][1]

• Metal Scavenging Protocols

  • Source: Garrett, C. E., & Prasad, K. (2004).[1] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.

  • Relevance: Validates the use of thiol-silica and recrystalliz

  • URL:[Link][1]

• Physical Properties of 4-Ethylphenylacetylene (Starting M

  • Source: ChemicalBook / NIST Data.[1]

  • Relevance: Confirms the starting material is a liquid (bp 30°C @ 0.05 mmHg)

Sources

• 1. Phenylacetylene - Wikipedia [en.wikipedia.org]

Technical Support Center: Palladium Removal from Pharmaceutical-Grade Alkynes

Welcome to the Technical Support Center for palladium removal from pharmaceutical-grade alkynes. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical, field-tested solutions for achieving the stringent purity levels required for active pharmaceutical ingredients (APIs).

The increasing use of palladium-catalyzed reactions, such as the Sonogashira coupling, in the synthesis of complex pharmaceutical intermediates and APIs has made the effective removal of residual palladium a critical process step.[1] Regulatory bodies like the FDA and EMA have established strict limits on elemental impurities in drug products, making robust and reliable palladium removal strategies essential.[2][3][4]

This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of palladium scavenging and ensure your final product meets the required specifications.

Troubleshooting Guide

This section addresses specific issues you may encounter during your palladium removal experiments.

Scenario 1: High Palladium Levels Persist After Initial Scavenging

Question: I've treated my reaction mixture with a thiol-based silica scavenger, but the palladium levels are still above the acceptable limit of 10 ppm. What could be the issue, and what should I try next?

Answer:

This is a common challenge that can arise from several factors. Here’s a systematic approach to troubleshoot and resolve the issue:

1. Understand the Nature of Your Palladium Species:

• Causality: The effectiveness of a scavenger is highly dependent on the oxidation state and coordination sphere of the palladium species. Thiol-based scavengers are generally more effective at binding to Pd(0) or electron-rich Pd(II) species. If your palladium is in a more oxidized or sterically hindered state, the scavenger's efficacy may be reduced.

• Actionable Insight: Consider the possibility that your palladium catalyst has not been fully reduced to Pd(0) or is present as a stable complex.

2. Optimize Scavenger Contact and Reaction Conditions:

• Causality: Inadequate mixing or insufficient reaction time can lead to incomplete scavenging. The scavenger needs sufficient time and surface area contact with the solution to effectively capture the palladium.[5]

• Actionable Insight:

  • Increase Stirring/Agitation: Ensure the scavenger is well-dispersed throughout the solution. For larger scale operations, mechanical stirring is crucial.[5]

  • Extend Reaction Time: While some scavenging can be rapid, complex palladium species may require longer contact times. Try extending the scavenging time to 18-24 hours.[5]

  • Elevate Temperature: Gently heating the mixture (e.g., to 40-60°C) can sometimes improve the kinetics of scavenging, but be mindful of the thermal stability of your alkyne product.[5]

3. Consider a Multi-Pronged Approach:

• Causality: A single scavenging method may not be sufficient to remove all forms of palladium present. Combining different techniques can often lead to synergistic effects.[5]

• Actionable Insight:

  • Activated Carbon Co-treatment: Activated carbon is effective at adsorbing a wide range of organic and inorganic impurities, including palladium complexes.[5][6] Using it in conjunction with a silica scavenger can be highly effective.[5]

  • Sequential Scavenging: First, use a scavenger that targets a specific palladium state (e.g., a thiol-based scavenger for Pd(0)). Then, after filtration, treat the solution with a broader-spectrum scavenger like activated carbon.

4. Evaluate Alternative Scavengers:

• Causality: Different scavengers have different affinities for palladium based on their functional groups.

• Actionable Insight: If a thiol-based scavenger is ineffective, consider scavengers with alternative functionalities, such as those containing amine or isocyanide groups, or triazine-based scavengers like 2,4,6-trimercaptotriazine (TMT).[7]

Scenario 2: Product Loss During Palladium Removal

Question: My palladium levels are now acceptable, but I'm experiencing significant loss of my alkyne product. How can I minimize this?

Answer:

Product loss is a critical issue, especially in pharmaceutical manufacturing where yields are paramount. Here’s how to address it:

1. Re-evaluate Scavenger Loading:

• Causality: Using an excessive amount of scavenger, particularly high-surface-area materials like activated carbon or silica gel, can lead to non-specific adsorption of your product.

• Actionable Insight:

  • Titrate Your Scavenger: Start with a lower scavenger loading (e.g., 5-10 wt% relative to the product) and incrementally increase it while monitoring both palladium levels and product yield.

  • Consult Supplier Recommendations: Scavenger manufacturers often provide guidelines on appropriate loading levels.

2. Optimize Your Solvent System:

• Causality: The solvent can influence the interaction between your product and the scavenger. If your product has a high affinity for the scavenger in the chosen solvent, adsorption is more likely.

• Actionable Insight:

  • Solvent Screening: If possible, perform small-scale tests with different solvents to find one that maximizes palladium scavenging while minimizing product loss.

  • Anti-Solvent Addition: In some cases, adding an anti-solvent after the scavenging step can help to precipitate your product, leaving the palladium-bound scavenger in the solution for easier filtration.

3. Implement a Post-Scavenging Wash Step:

• Causality: Your product may be weakly adsorbed to the scavenger and can be recovered with a suitable solvent wash.

• Actionable Insight: After filtering off the scavenger, wash the filter cake with a small amount of fresh, clean solvent to recover any adsorbed product. Be cautious, as this can sometimes leach some of the captured palladium back into the product solution.[5]

4. Consider a Flow-Based Scavenging System:

• Causality: Batch scavenging with loose powder can be inefficient and lead to product loss during filtration.[5]

• Actionable Insight: For larger-scale processes, using scavenger-packed cartridges in a flow system can be more efficient and minimize product loss. This approach also reduces handling of fine powders.[5]

Frequently Asked Questions (FAQs)

Q1: What are the main techniques for palladium removal from pharmaceutical-grade alkynes?

A1: The most common and effective techniques include:

• Scavenging: This involves the use of solid-supported reagents (scavengers) that selectively bind to palladium.[2] These are often functionalized silica gels or polymers with thiol, amine, or other palladium-coordinating groups.[5]

• Activated Carbon Treatment: Activated carbon has a high surface area and can effectively adsorb palladium catalysts and complexes.[6] It is a cost-effective and widely used method.[5]

• Extraction: Liquid-liquid extraction can be used to remove certain palladium salts, particularly if there is a significant polarity difference between the product and the palladium species.[8]

• Chromatography: Column chromatography is often used as a purification step and can remove a significant portion of residual palladium.[9] However, it may not be sufficient on its own to reach the stringent limits required for APIs.[9]

• Crystallization: Recrystallization of the final product can be an effective final purification step to remove trapped impurities, including palladium. However, in some cases, it can concentrate the metal within the crystal structure.[2]

Q2: How do I choose the right palladium scavenger for my specific alkyne synthesis?

A2: The choice of scavenger depends on several factors:

• Palladium Catalyst Used: The nature of the palladium catalyst (e.g., Pd(0) vs. Pd(II), ligands) will influence which scavenger is most effective.

• Solvent System: The scavenger must be compatible with your reaction solvent.

• Functional Groups on Your Alkyne: Ensure the scavenger does not react with your product. For example, some amine-based scavengers could potentially react with certain functional groups on your alkyne.

• Process Scale: For large-scale manufacturing, the cost and ease of handling the scavenger are important considerations.[5] Solid-supported scavengers that can be used in cartridges are often preferred for scalability.[5]

A good starting point is to screen a small panel of scavengers with different functionalities (e.g., thiol, amine, phosphine) to identify the most effective one for your system.

Q3: What are the regulatory limits for palladium in pharmaceutical products?

A3: The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) Q3D guideline for elemental impurities provides permitted daily exposure (PDE) limits.[2] For palladium, the oral PDE is 100 µ g/day .[3] This PDE is then used to calculate the maximum allowable concentration in ppm (µg/g) based on the maximum daily dose of the drug product.[2] It is crucial to be aware of and adhere to these regulatory requirements.[2]

Q4: Can I rely on chromatography alone to remove palladium to acceptable levels?

A4: While column chromatography can remove a significant amount of residual palladium (often around 90%), it is frequently insufficient to consistently meet the low ppm levels required for APIs.[9] Studies have shown that even after chromatographic purification, palladium levels can remain above 100 ppm in some cases.[9] Therefore, a subsequent metal scavenging step is often necessary to reliably reduce palladium to the desired low levels.[9]

Q5: How can I accurately quantify the amount of residual palladium in my final product?

A5: The most common and accurate method for quantifying trace levels of palladium is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) . This technique is highly sensitive and can detect palladium down to parts-per-billion (ppb) levels. It is the standard method used in the pharmaceutical industry for elemental impurity analysis.[10][11]

Data Presentation

Table 1: Comparison of Palladium Removal Techniques

Technique	Typical Efficiency	Advantages	Disadvantages
Scavenging	>95%	High selectivity, applicable to various Pd species.	Can be costly, potential for product loss.[2]
Activated Carbon	80-99%	Cost-effective, broad applicability.[5]	Can have lower selectivity, potential for product loss.[2]
Chromatography	~90%	Can be integrated into the purification workflow.	Often insufficient on its own, can be solvent-intensive.[9]
Extraction	Variable	Simple to perform.	Can require large solvent volumes, may not be effective for all Pd species.[5]
Crystallization	Variable	Can be a highly effective final purification step.	May concentrate impurities in some cases.[2]

Experimental Protocols

Protocol 1: General Procedure for Batch Scavenging with Thiol-Functionalized Silica Gel

• Reaction Work-up: Following the completion of your alkyne synthesis, perform your standard aqueous work-up to remove any water-soluble byproducts.

• Solvent Exchange (if necessary): Ensure your crude product is dissolved in a suitable organic solvent (e.g., toluene, ethyl acetate, THF).

• Scavenger Addition: To the solution of your crude product, add the thiol-functionalized silica scavenger (typically 10-20 wt% relative to the crude product).

• Stirring: Stir the mixture vigorously at room temperature for 4-24 hours. The optimal time should be determined experimentally.

• Filtration: Filter the mixture through a pad of celite to remove the scavenger.

• Washing: Wash the filter cake with a small amount of the reaction solvent to recover any adsorbed product.

• Analysis: Concentrate the filtrate and analyze the palladium content using ICP-MS.

Protocol 2: General Procedure for Palladium Removal with Activated Carbon

• Dissolution: Dissolve the crude alkyne product in a suitable organic solvent.

• Carbon Addition: Add powdered activated carbon (5-15 wt% relative to the crude product) to the solution.

• Slurry: Stir the resulting slurry at room temperature or with gentle heating (e.g., 45°C) for 2-18 hours.[5]

• Filtration: Filter the mixture through a pad of celite to remove the activated carbon. Be aware that fine carbon particles can be difficult to filter.

• Solvent Removal: Concentrate the filtrate under reduced pressure.

• Analysis: Submit a sample of the purified product for ICP-MS analysis to determine the final palladium concentration.

Visualizations

Caption: Decision workflow for selecting a palladium removal strategy.

Caption: Troubleshooting flowchart for persistent palladium contamination.

References

• Osaka Gas Chemicals Co., Ltd. "Removal of palladium (Pd)
• National Institutes of Health.
• Biotage. "How to Remove Palladium in three easy steps."
• ACS Publications. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development."
• ResearchGate. "Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents | Request PDF."
• PubMed Central. "A Colorimetric Chemodosimeter for Pd(II): A Method for Detecting Residual Palladium in Cross-Coupling Reactions - PMC."
• SpinChem.
• Johnson Matthey Technology Review. "oa Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams."
• ResearchGate.
• Onyx Scientific.
• ResearchGate.
• US Pharmacopeia (USP). "〈232〉 ELEMENTAL IMPURITIES—LIMITS."
• Merck/PITT Collaboration Demonstrates Rapid Method for Evalu

Sources

• 1. researchgate.net [researchgate.net]
• 2. biotage.com [biotage.com]
• 3. onyxipca.com [onyxipca.com]
• 4. usp.org [usp.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Colorimetric Chemodosimeter for Pd(II): A Method for Detecting Residual Palladium in Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmtech.com [pharmtech.com]

Overcoming solubility issues of diarylacetylenes in NMR solvents

Current Status: Online | Specialist: Senior Application Scientist (Spectroscopy Division)

Introduction: The "Brick Wall" of Conjugation

User: "Why is my diarylacetylene insoluble in CDCl₃, and why are the peaks so broad?"

Scientist's Log: Diarylacetylenes (tolanes) and their extended derivatives (oligo(phenylene ethynylene)s or OPEs) present a classic paradox in organic chemistry: they are lipophilic yet often insoluble in standard lipophilic solvents.

The culprit is Lattice Energy . These molecules are rigid, planar "rods" that pack efficiently in the solid state via strong

- stacking interactions. To dissolve them, the solvent must overcome this cohesive energy. Standard solvents like Chloroform- ( ) often fail because they interact only via weak dispersion forces, which are insufficient to disrupt the crystal lattice of larger tolanes. Furthermore, even if they appear to dissolve, they often form aggregates in solution, leading to slow tumbling rates and severe line broadening in NMR spectra.

This guide provides a tiered troubleshooting protocol to overcome these solubility and resolution barriers.

Module 1: The Solvent Hierarchy

Objective: Select a solvent that interacts electronically with the solute, not just physically.

The Decision Matrix

Do not default to

. Use this logic flow to select the correct solvent based on your molecule's electronic properties.

Figure 1: Solvent Selection Logic Flow. Blue nodes represent decision points; Green nodes are standard solutions; Red nodes are advanced/hazardous solutions.

Detailed Solvent Protocols

1. The Aromatic Switch (Benzene- , Toluene- ) [1]

• Why it works: "Like dissolves like" extends to quadrupole moments. Benzene molecules can intercalate between the stacked diarylacetylene rings, disrupting the

  - stacking more effectively than the aliphatic .

• When to use: For non-polar, rigid tolanes that are sparingly soluble in chloroform.

• Bonus: Benzene-

  often provides better peak separation for aromatic protons due to the Anisotropic Effect.

2. High-Temperature Solvents (TCE- , o-DCB- )

• The Gold Standard: 1,1,2,2-Tetrachloroethane-

  (TCE- ) .

• Properties: Boiling point ~146°C. Excellent solvency for conjugated polymers.

• Protocol:

  • Prepare sample in TCE-

    .

  • Heat probe to 80°C - 100°C (Ensure your probe is rated for this!).

  • Wait 10 minutes for thermal equilibrium before shimming.

  • Result: Heat increases molecular tumbling (sharpening lines) and breaks aggregates.

3. The "Magic Mixture" (CS / Benzene- )

• Why it works: Carbon Disulfide (

  ) has low viscosity and high polarizability, making it an exceptional solvent for carbon-rich "rods" and alkynes.

• The Mix: Pure

  is not deuterated (no lock).

  • Ratio: 4:1 mixture of

    : Benzene- (or Acetone- ).

  • Benefit: 3x to 4x signal enhancement for

    NMR due to high concentration and favorable relaxation times.

• WARNING:

  is neurotoxic and has an auto-ignition temperature of just 100°C. NEVER use this mixture in a high-temperature experiment.

Module 2: Troubleshooting Aggregation (Line Broadening)

User: "My sample dissolved, but the aromatic peaks are broad humps. Is it impure?"

Scientist's Analysis: Likely not impure. You are observing supramolecular aggregation . The molecules are stacking like plates in the solution, behaving like a high-molecular-weight polymer. This shortens the Transverse Relaxation Time (

), causing broad lines.

The Variable Temperature (VT) Protocol

Goal: Use thermal energy to break

-stacks and increase tumbling speed.

Step	Action	Technical Note
1	Solvent Check	Ensure solvent BP is >20°C above target temp. (e.g., Do not heat above 50°C in a standard tube).
2	Tube Selection	Use J. Young NMR tubes (Teflon valve) for T > 80°C to prevent solvent loss and pressure hazards.
3	Staging	Acquire spectra at 25°C, 50°C, and 80°C.
4	Observation	If peaks sharpen and shift slightly downfield as T increases, the issue was aggregation.
5	Shimming	CRITICAL: Re-shim at every temperature point. Convection currents will ruin field homogeneity if not stabilized.

Module 3: Acquisition Parameters for Rigid Rods

User: "I can't see the alkyne carbons in the

spectrum."

Scientist's Analysis: Internal alkyne carbons in diarylacetylenes have no attached protons and are part of a rigid backbone. They have extremely long Spin-Lattice Relaxation Times (

), often 10–60 seconds. Standard parameters (D1 = 1-2 sec) saturate these nuclei, making them invisible.

Optimized Acquisition Protocol

• Relaxation Delay (D1): Increase to 5–10 seconds .

• Pulse Angle: Reduce pulse angle to 30° (instead of 90°). This allows faster recovery of magnetization.

• Chromium(III) Acetylacetonate [Cr(acac)

  ]:

  • Technique: Add ~2-3 mg of this paramagnetic relaxation agent to the tube.

  • Mechanism:[1][2][3][4][5] The unpaired electrons provide a relaxation pathway, reducing

    from seconds to milliseconds.

  • Result: You can use a D1 of 1 second and acquire quantitative data rapidly.

Module 4: Reference Data

Solvent Properties Table

Solvent	Deuteration	Boiling Point (°C)	Suitability for Diarylacetylenes	Safety Note
Chloroform-		61	Poor (Aggregation likely)	Standard safety.
Benzene-		80	Good (Disrupts stacking)	Carcinogen.
Toluene-		110	Excellent (VT studies)	Flammable.
TCE-		146	Best for High Temp	Toxic/Chlorinated waste.
o-DCB-		180	Alternative High Temp	High viscosity at RT.
DMSO-		189	Only for polar derivatives	Hygroscopic. Hard to remove.

References

• Authoritative source for boiling points and physical properties of TCE-d2 and Benzene-d6.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Retrieved from [Link]

  • Standard reference for identifying solvent impurities and shifts in alternative solvents.[6]

• Bunz, U. H. F. (2001). Poly(aryleneethynylene)s: Syntheses, Properties, Structures, and Applications. Chemical Reviews.
• Verification of high-temperature solvent specific

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. 1,1,2,2-Tetrachloroethane(79-34-5) 1H NMR spectrum [chemicalbook.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 5. sites.wp.odu.edu [sites.wp.odu.edu]
• 6. kgroup.du.edu [kgroup.du.edu]

Reference Data & Comparative Studies

Comparative Guide: Ionization &amp; Fragmentation Strategies for C18H18 Alkyne Isomers

Executive Summary: The Challenge of High Unsaturation

The analysis of C18H18 alkynes presents a distinct challenge in mass spectrometry due to their high Index of Hydrogen Deficiency (IHD = 10). This degree of unsaturation implies a structure rich in aromatic rings, conjugated double bonds, or multiple triple bonds. These molecules are often thermally labile and hydrophobic, making the choice of ionization method the critical determinant between obtaining a "molecular fingerprint" (fragmentation) or a "molecular weight" (intact ion).

This guide compares the two dominant analytical workflows—Electron Ionization (EI) and Atmospheric Pressure Chemical Ionization (APCI) —to provide an evidence-based protocol for structural elucidation.

Mechanistic Foundations of Alkyne Fragmentation

To interpret the spectra of C18H18 isomers, one must understand the three governing mechanisms that dictate bond cleavage in these systems.

The "Fingerprint": Propargylic Cleavage

Similar to allylic cleavage in alkenes, the bond

to the triple bond is weak.

• Mechanism: Homolytic cleavage generates a resonance-stabilized propargyl cation.

• Diagnostic Ions:

  39 , 53 .

• Significance: Dominant in linear isomers.

The "Clock": McLafferty Rearrangement

If the alkyne chain is sufficiently long (

carbons) and contains a -hydrogen, a site-specific rearrangement occurs.

• Mechanism: A six-membered transition state leads to the transfer of a

  -hydrogen to the radical cation triple bond, followed by -cleavage.

• Significance: Distinguishes internal vs. terminal isomers.

The "Anchor": Tropylium Ion Formation

Given the IHD of 10, C18H18 frequently contains aromatic moieties (e.g., dialkynylbenzenes).

• Mechanism: Benzyl cations rearrange to the seven-membered tropylium ion (

  ).[1]

• Diagnostic Ion:

  91 (Base peak in many aromatic alkynes).[1]

Visualization: Fragmentation Pathways

The following diagram illustrates the competing pathways for a generic alkyl-substituted aromatic alkyne.

Figure 1: Competing fragmentation pathways for C18H18 isomers. Note the divergence based on chain length and aromaticity.

Comparative Analysis: EI vs. APCI[2][3][4]

This section objectively compares the "Hard" (EI) and "Soft" (APCI) ionization techniques for C18H18 analysis.

Electron Ionization (EI) - The Structural Probe

• Energy: 70 eV.[2]

• Mechanism: Electron bombardment creates a radical cation

  .

• Performance:

  • Pros: Generates rich fragmentation patterns suitable for NIST library matching. Excellent for identifying isomer-specific features (e.g., branching points).

  • Cons: For highly unsaturated C18H18, the molecular ion (

    234) is often weak or absent due to rapid fragmentation.

APCI - The Molecular Validator

• Energy: Thermal/Chemical (Soft).

• Mechanism: Corona discharge creates reagent ions (e.g.,

  or protonated solvent) which transfer charge to the analyte.

• Performance:

  • Pros: Preserves the molecular ion (usually observed as

    at 235). Ideal for non-polar hydrocarbons where ESI fails.

  • Cons: Limited structural information without tandem MS (MS/MS).

Performance Data Comparison

Feature	Electron Ionization (EI)	APCI (Positive Mode)	APPI (Photoionization)
Primary Ion Observed	Fragment Ions (Base Peak)	(Protonated)	(Radical Cation)
Molecular Ion Intensity	Low (<5%)	High (>80%)	High (>90%)
Isomer Differentiation	Excellent (via fingerprint)	Poor (Mass only)	Moderate
Solvent Compatibility	None (Gas Phase)	Hexane/Toluene/MeOH	Hexane/Toluene
Sensitivity (Hydrocarbons)	High	Medium	Very High

Critical Insight: For C18H18, APPI (Atmospheric Pressure Photoionization) is often superior to APCI because it can ionize non-polar poly-aromatics directly without requiring protonation, which is difficult for pure hydrocarbons [1].

Validated Experimental Protocols

Protocol A: High-Resolution EI-MS (Structural ID)

Objective: Differentiate between linear and cyclic isomers.

• Sample Prep: Dissolve 0.1 mg C18H18 in 1 mL Dichloromethane (DCM) . Note: Avoid methanol; it causes background noise in EI.

• Inlet: Splitless injection at 250°C.

• Column: DB-5ms (30m x 0.25mm), non-polar stationary phase.

• Oven Ramp: 60°C (1 min)

  300°C at 15°C/min.

• Detection: Scan range

  35–300.

• Validation: Check signal-to-noise (S/N) at

  234. If S/N < 3, switch to Protocol B.

Protocol B: APPI-MS (Molecular Weight Confirmation)

Objective: Confirm molecular formula and purity.

• Sample Prep: Dissolve in Hexane or Toluene . Note: These solvents act as dopants that enhance ionization efficiency.

• Source: Krypton lamp (10 eV or 10.6 eV).

• Flow Rate: 200

  L/min (Direct Infusion or LC).

• Vaporizer Temp: 350°C (Critical for volatilizing C18 poly-ynes).

• Detection: Positive mode. Look for

  at 234.

Decision Workflow

Use the following logic to select the correct ionization modality for your specific C18H18 isomer.

Figure 2: Analytical decision matrix for C18H18 characterization.

References

• Cai, S., & Syage, J. A. (2006). Comparison of Atmospheric Pressure Photoionization, Atmospheric Pressure Chemical Ionization, and Electrospray Ionization Mass Spectrometry for Analysis of Lipids. Analytical Chemistry.

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• NIST Mass Spectrometry Data Center. (n.d.). NIST Chemistry WebBook, SRD 69.

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.[3]

Sources

• 1. youtube.com [youtube.com]
• 2. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 3. m.youtube.com [m.youtube.com]

Thermal Stability Profiling of Substituted Diphenylacetylenes: A Comparative Guide

Executive Summary: The Stability Paradox

Diphenylacetylene (tolane) derivatives are critical structural motifs in liquid crystals, optoelectronics (OLEDs), and pharmaceutical intermediates. However, characterizing their thermal stability via Thermogravimetric Analysis (TGA) presents a unique analytical trap: The Sublimation vs. Decomposition Paradox.

Unlike high-molecular-weight polymers, substituted diphenylacetylenes often exhibit significant volatility. A standard TGA run can show 100% mass loss at 200°C, not because the molecule has degraded, but because it has sublimed. This guide provides the comparative data and the correct experimental protocols to distinguish between physical phase transitions and chemical breakdown.

Comparative Performance Analysis

The thermal stability of diphenylacetylenes is heavily dictated by the electronic nature of the substituents on the phenyl rings. The table below compares the baseline (unsubstituted) against key derivative classes.

Data Interpretation Key:

• (Sublimation Onset): Physical mass loss (evaporation). Occurs in open pans.
• (Decomposition Onset): Chemical bond breaking or cross-linking. Observed in hermetic pans or high-molecular-weight derivatives.

• Char Yield: Residue at 600°C (indicates polymerization/cross-linking efficiency).

Table 1: Thermal Profiles of Substituted Diphenylacetylenes

Derivative Class	Substituent Example	(Open Pan)	(Sealed/Calc)	Stability Mechanism
Baseline	Unsubstituted (Tolane)	~180°C - 210°C	>380°C	Volatility Dominated. High symmetry leads to efficient packing but low molecular weight allows sublimation before degradation.
Electron-Deficient	Fluorinated (-F, -CF )	~200°C - 240°C	400°C - 450°C	Highest Stability. Strong C-F bonds resist oxidative degradation. Used in high-temp liquid crystals.
Electron-Rich	Alkoxy (-OMe, -OEt)	~220°C - 250°C	320°C - 350°C	Moderate Stability. Ether linkage is the weak point. Susceptible to oxidative cleavage at lower temps than the alkyne core.
Push-Pull	Amino/Nitro (-NH , -NO )	N/A (Reactive)	250°C - 300°C	Lowest Stability. "Push-pull" systems lower the activation energy for thermal cross-linking (curing). Risk of exothermic decomposition.
High MW	Dendritic/Polymeric Tolanes	N/A	>420°C	Polymer Backbone Dependent. Sublimation is suppressed; degradation reflects the stability of the alkyne triple bond (cyclotrimerization).

Critical Insight: Electron-withdrawing groups (Fluorine) generally enhance thermal stability by strengthening the ring-system bonds. Electron-donating groups (Amines) often facilitate early-onset thermal curing (polymerization), which effectively "degrades" the discrete molecule into an insoluble network.

Mechanistic Insights: Why They Fail

Understanding the degradation pathway is essential for interpreting TGA curves. Diphenylacetylenes do not simply "fall apart"; they undergo competing processes.

Figure 1: Thermal Degradation Pathways

The following diagram illustrates the bifurcation between physical loss (Sublimation) and chemical loss (Polymerization/Fragmentation).

Caption: Comparative pathways of mass loss. Sublimation competes with radical-mediated polymerization (char formation) and fragmentation.

Validated Experimental Protocol

To generate reproducible data that distinguishes stability from volatility, you must employ a Self-Validating Dual-Run Protocol .

The "Pinhole" Method

Standard open-pan TGA is insufficient for these materials. You must restrict the vapor pressure to observe the true decomposition temperature (

).

Step-by-Step Workflow:

• Instrument Prep: Calibrate TGA balance with standard weights. Purge furnace with Nitrogen (N

  ) at 50 mL/min to prevent oxidative artifacts.

• Sample A (Open Pan):

  • Load 5-10 mg of sample into an open Alumina pan.

  • Ramp 10°C/min to 600°C.

  • Result: This establishes the Volatile Window . If mass loss hits 100% <250°C, the material is subliming.

• Sample B (Pinhole/Hermetic):

  • Load 5-10 mg into an Aluminum pan.

  • Crimping: Seal the pan with a lid, then pierce a microscopic pinhole (approx 50-75

    m) in the center.

  • Mechanism: This creates a "self-generated atmosphere" that suppresses sublimation, forcing the material to reach higher temperatures where chemical decomposition occurs.

  • Ramp 10°C/min to 600°C.

• Data Overlay: Plot Derivative Thermogravimetry (DTG) curves for A and B. The shift in peak temperature (

  ) reveals the stability margin.

Figure 2: Analysis Workflow

Caption: Dual-path workflow to isolate chemical stability from physical volatility.

References

• Sublimation vs. Decomposition Kinetics: Zaitsau, D. H. (2019).[1] Thermal stability of molecular and ionic compounds: evaporation vs decomposition, TGA vs DSC. Physikalisch-Technische Bundesanstalt.

• Fluorinated Derivatives: Comparison of fluorinated aromatic systems and their enhanced thermal stability in optoelectronics. MDPI Materials, 2021.

• TGA Methodology Standards: ASTM E2550-17, Standard Test Method for Thermal Stability by Thermogravimetry.

• Amino-Substituted Stability: Analysis of amino-substituted perylenes and related conjugated systems showing effects of donors on stability. NIH / PubMed Central.

• Polymer-Bound Tolanes: Thermal degradation behavior of conjugated polymer systems containing alkyne units. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of Bis(4-ethylphenyl)acetylene: Ensuring Safety and Compliance

As a Senior Application Scientist, my primary goal is to empower fellow researchers not only with innovative tools but also with the critical knowledge to maintain a safe and compliant laboratory environment. The handling and disposal of specialized chemical reagents like bis(4-ethylphenyl)acetylene demand a meticulous approach grounded in a deep understanding of chemical reactivity, potential hazards, and regulatory frameworks. This guide moves beyond a simple checklist to provide a comprehensive operational and disposal plan, explaining the causality behind each procedural step to ensure every protocol is a self-validating system of safety.

The core principle of chemical disposal is proactive risk management. For a compound like bis(4-ethylphenyl)acetylene, where comprehensive toxicological data may not be widely available, we must operate with a heightened sense of caution. We will treat it as a hazardous substance, adhering to the most stringent relevant guidelines.

Compound Identification and Hazard Assessment

Bis(4-ethylphenyl)acetylene is a disubstituted alkyne, a class of compounds known for specific reactivity. While data for this particular molecule is limited, we can infer potential hazards from its structure and related compounds.

Property	Value / Information	Source
Molecular Formula	C₁₈H₁₈	Inferred
Molecular Weight	234.34 g/mol	Inferred
Appearance	Likely a solid at room temperature	Based on similar diarylacetylenes
Primary Functional Group	Internal Alkyne (Carbon-Carbon Triple Bond)	-
Structural Features	Two Ethylphenyl Groups	-

Inferred Hazards:

• Reactivity: Acetylenic compounds can be reactive and may undergo energetic reactions, including polymerization or decomposition, under certain conditions like heat or pressure.[1][2] They can also form explosive metal acetylides with certain metals like copper, silver, and lead.[3]

• Flammability: As an organic hydrocarbon, it should be considered flammable and kept away from heat, sparks, and open flames.[4][5][6] General safety procedures for flammable gases and organic compounds are applicable here.[4][5][6][7][8]

• Health Hazards: While specific toxicity is not documented in the provided search results, aromatic hydrocarbons and their derivatives can pose health risks, including irritation upon contact. Inhalation of dust or fumes should be avoided. Exposure can potentially cause dizziness or lightheadedness.[9][10]

• Environmental Hazards: This compound is classified as a Volatile Organic Compound (VOC) and its improper release can contribute to environmental pollution.[11] Therefore, disposal into drains or general trash is strictly prohibited.[12][13]

Regulatory Framework: The Principle of "Cradle-to-Grave" Management

In the United States, the Environmental Protection Agency (EPA) governs the disposal of chemical waste under the Resource Conservation and Recovery Act (RCRA). This framework establishes a "cradle-to-grave" responsibility for hazardous waste generators.[14] Your institution's Environmental Health and Safety (EHS or EH&S) office is your primary resource for navigating these regulations and institution-specific procedures.

A chemical waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[15] Given the inferred flammability and reactivity of bis(4-ethylphenyl)acetylene, it must be managed as a hazardous waste.[15]

Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the safe disposal of bis(4-ethylphenyl)acetylene and waste materials contaminated with it (e.g., contaminated gloves, weigh boats, silica gel).

Disposal Workflow for Bis(4-ethylphenyl)acetylene.

Experimental Protocol for Disposal:

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE. This includes:

  • Eye Protection: Splash-resistant safety goggles with a face shield.[1]

  • Hand Protection: Chemically resistant gloves (nitrile is a common choice for general laboratory chemicals).

  • Body Protection: A flame-resistant lab coat.[16]

• Waste Container Selection:

  • Choose a container that is in good condition, free of leaks, and has a secure, screw-top lid.[15]

  • The container material must be compatible with the chemical. For solid bis(4-ethylphenyl)acetylene, a high-density polyethylene (HDPE) or glass container is suitable.

  • Ensure any previous labels on the container are fully removed or defaced to avoid confusion.[15]

• Labeling:

  • Immediately label the container using a hazardous waste tag provided by your institution's EHS department.[12]

  • The label must include:

    • The words "Hazardous Waste".

    • The full chemical name: "Bis(4-ethylphenyl)acetylene". Do not use abbreviations.[12]

    • An accurate estimation of the concentration and quantity.

    • The date accumulation started (the day the first drop of waste entered the container).

• Segregation:

  • This is a critical step. Store the bis(4-ethylphenyl)acetylene waste away from incompatible materials.[12]

  • Incompatibles include:

    • Strong Oxidizing Agents: Can lead to violent reactions.

    • Acids: May catalyze energetic polymerization or other reactions.

    • Reactive Metals: Avoid contact with copper, silver, lead, and their salts to prevent the formation of explosive acetylides.[3]

• Storage:

  • Store the sealed waste container in a designated and labeled Satellite Accumulation Area (SAA), which is typically a fume hood or a designated cabinet.

  • The container must be kept closed at all times except when you are actively adding waste to it.[12]

  • For liquid waste streams containing this compound, secondary containment (such as a chemical-resistant tray or bin) is mandatory to contain potential spills.[12]

• Arranging for Disposal:

  • Once the container is full or you have finished the project, contact your institution's EHS department to schedule a waste pickup.[12]

  • Do not allow hazardous waste to accumulate in the lab.[12]

Emergency Procedures: Spill Management

In the event of an accidental release, immediate and correct action is crucial to mitigate risks.[7]

• Alert Personnel: Immediately notify everyone in the vicinity.

• Isolate the Area: Evacuate the immediate area. If the spill is large or involves a highly volatile solvent, evacuate the entire lab.

• Remove Ignition Sources: If safe to do so, eliminate all sources of ignition (e.g., turn off hot plates, equipment).[1][5]

• Assess the Spill:

  • Minor Spill (you are trained and comfortable cleaning it up):

    • Ensure you are wearing appropriate PPE.

    • Contain the spill with an absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like paper towels on a large spill of flammable material.

    • Carefully sweep the solid material or absorbed liquid into your hazardous waste container.

    • Clean the area with soap and water.

  • Major Spill (large quantity, in a poorly ventilated area, or you are unsure):

    • Evacuate the area and close the doors.

    • Call your institution's emergency number or EHS department immediately. Provide them with the chemical name and the approximate quantity spilled.

By adhering to this comprehensive guide, you can ensure the safe and compliant disposal of bis(4-ethylphenyl)acetylene, upholding your commitment to personal safety, environmental responsibility, and scientific integrity.

References

• Safety Data Sheet. Keen Compressed Gas Co. [Link]

• Safety Data Sheet - Acetylene. Gas and Supply. [Link]

• Guidelines for the Management of Waste Acetylene Cylinders. European Industrial Gases Association (EIGA). [Link]

• Safe use of Acetylene. Health and Safety Executive (HSE). [Link]

• Guidelines for the Management of Waste Acetylene Cylinders. Asia Industrial Gases Association (AIGA). [Link]

• Acetylene - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Acetylene - Safety Data Sheet. [Link]

• Acetylene Safety Data Sheet. Linde. [Link]

• Ethyl Acetylene - Safety Data Sheet. Airgas. [Link]

• Frequent Questions About Hazardous Waste Identification. U.S. Environmental Protection Agency (EPA). [Link]

• Acetylene - Hazardous Substance Fact Sheet (Detailed). New Jersey Department of Health. [Link]

• Guidelines for the Disposal of Acetylene Cylinders. Australia New Zealand Industrial Gas Association (ANZIGA). [Link]

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• DDQ-Mediated Oxidative [5+2] Cycloaddition Reactions of Isochroman-4-ones with Alkynes. ACS Publications - Organic Letters. [Link]

• 1,4-Bis(4-acetylphenyl)benzene. PubChem. [Link]

• Ethyl Acetylene Hazard Summary. New Jersey Department of Health. [Link]

• Chemical Waste Guide. The University of Texas at Austin - Environmental Health and Safety. [Link]

• Acetylene Cylinder Recycling. Cylinder Recyclers. [Link]

• Acetylene Cylinders Disposal. Synergy Recycling. [Link]

• Environmental Impacts of Acetylene Plants. European Industrial Gases Association (EIGA). [Link]

• Disposal of Hazardous Waste. YouTube video from a school science safety context. [Link]

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA). [Link]

• Phenylacetylene. Wikipedia. [Link]

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Personal protective equipment for handling Bis(4-ethylphenyl)acetylene

A Researcher's Guide to Safely Handling Bis(4-ethylphenyl)acetylene

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and materials science. Among these, Bis(4-ethylphenyl)acetylene, a diarylacetylene derivative, presents unique opportunities and requires a commensurate level of safety and handling precision. This guide is engineered to provide you, our esteemed colleagues in research, with the essential, immediate safety and logistical information required for the proficient handling of this compound. Our commitment is to empower your research by ensuring a foundation of safety and operational excellence.

Hazard Identification and Risk Assessment: Understanding the Compound

Bis(4-ethylphenyl)acetylene is a solid organic compound for which a specific, comprehensive toxicological profile is not widely documented. Therefore, a cautious approach, treating it as potentially hazardous, is imperative. Based on the structure and data from analogous compounds, such as Phenylacetylene and other substituted alkynes, we can anticipate the primary hazards.[1][2][3]

Anticipated Hazards:

• Skin and Eye Irritation: Aromatic compounds and acetylenic derivatives can cause irritation upon contact.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or fine particles may lead to respiratory discomfort.[1][2]

• Flammability: While a solid, the compound can be combustible at elevated temperatures. Acetylenic compounds, in general, are associated with flammability risks.[4][5][6]

• Unknown Long-Term Effects: Due to its novelty, chronic exposure effects are not well-established.

A thorough risk assessment should be conducted before any handling, considering the scale of the experiment and the specific laboratory environment.

Engineering Controls and Personal Protective Equipment (PPE): Your Primary Defense

A multi-layered approach to safety, beginning with robust engineering controls and supplemented by appropriate Personal Protective Equipment (PPE), is crucial for minimizing exposure.

Engineering Controls:

• Ventilation: All handling of Bis(4-ethylphenyl)acetylene powder should be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.

• Enclosed Systems: For larger quantities or repetitive tasks, consider the use of glove boxes or other enclosed systems to minimize direct contact.[7]

Personal Protective Equipment (PPE) Summary:

Body Part	PPE Recommendation	Rationale
Eyes & Face	ANSI Z87.1 compliant safety glasses with side shields or splash goggles. A face shield is recommended when handling larger quantities.[7][8][9]	Protects against accidental splashes of solvents or airborne particles of the compound.
Hands	Nitrile or neoprene gloves. Ensure gloves are regularly inspected for tears or degradation.[10][11]	Prevents direct skin contact and potential irritation or absorption.
Body	A flame-resistant laboratory coat.[8]	Protects against spills and minimizes skin exposure.
Respiratory	A NIOSH-approved respirator with particulate filters may be necessary if working outside a fume hood or if there is a risk of generating significant dust.[4][8][11]	Prevents inhalation of fine particles.
Feet	Closed-toe shoes made of a durable material.[10][12]	Protects feet from spills and falling objects.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a standardized operational procedure is key to ensuring safety and experimental reproducibility.

Workflow for Handling Bis(4-ethylphenyl)acetylene:

Caption: Workflow for the safe handling of Bis(4-ethylphenyl)acetylene.

Detailed Protocol:

• Preparation:

  • Ensure the work area within the chemical fume hood is clean and uncluttered.[12][13]

  • Assemble all necessary equipment (spatulas, weighing paper, glassware, etc.) before handling the compound.

  • Don the appropriate PPE as outlined in the table above.

• Weighing and Transfer:

  • Perform all weighing operations within the fume hood to contain any airborne powder.

  • Use a tared weighing paper or container to accurately measure the desired amount.

  • Avoid creating dust by handling the solid gently.

  • Carefully transfer the weighed compound to the reaction vessel or a container for dissolution.

• Dissolution and Reaction:

  • If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

  • Ensure the chosen solvent is compatible with the compound and the reaction conditions.

  • Once the compound is in solution or in the reaction vessel, proceed with your experimental protocol.

• Post-Handling and Cleanup:

  • After use, decontaminate spatulas and any other equipment that came into contact with the compound using an appropriate solvent.

  • Wipe down the work surface in the fume hood with a suitable cleaning agent.

  • Wash hands thoroughly with soap and water after the experiment is complete and before leaving the laboratory.[14]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Disposal:

• Solid Waste:

  • Contaminated materials such as weighing paper, gloves, and disposable labware should be placed in a designated, clearly labeled hazardous waste container.

  • Unused or excess Bis(4-ethylphenyl)acetylene should be treated as hazardous waste and disposed of according to institutional and local regulations.

• Liquid Waste:

  • Solutions containing Bis(4-ethylphenyl)acetylene should be collected in a labeled hazardous waste container.

  • Do not pour any solutions down the drain.

• Disposal Procedures:

  • All waste must be disposed of through your institution's environmental health and safety (EHS) office.

  • Follow all local, state, and federal regulations for the disposal of chemical waste.[7][15][16]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and correct action can significantly mitigate harm.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Spill:

  • For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and contact your institution's EHS team.

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues, allowing for the confident pursuit of scientific discovery.

References

• Gas and Supply. (2020, July 31). Safety Data Sheet - Acetylene. [Link]

• Airgas. (2019, August 19). Ethyl Acetylene - SAFETY DATA SHEET. [Link]

• Airgas. (2025, March 28). Acetylene - SAFETY DATA SHEET. [Link]

• Linde Gas GmbH. (2017, January 24). SAFETY DATA SHEET Ethyl acetylene. [Link]

• BOC Gases. Acetylene safety. [Link]

• Duke Chemistry. Safety Manual. [Link]

• Lighthouse. (2024, January 23). Lab Safety Rules and Guidelines. [Link]

• Rexarc. Importance of PPE in Acetylene Plants. [Link]

• HSSE World. (2021, July 11). Safe Handling of Acetylene Gas. [Link]

• National Center for Biotechnology Information. p-Ethynyltoluene. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. Bis(4-iodophenyl)acetylene. PubChem Compound Database. [Link]

• European Industrial Gases Association. GUIDELINES FOR THE MANAGEMENT OF WASTE ACETYLENE CYLINDERS. [Link]

• National Center for Biotechnology Information. 1,2-Bis(4-methoxyphenyl)ethyne. PubChem Compound Database. [Link]

• Australia New Zealand Industrial Gas Association. GUIDELINES FOR THE DISPOSAL OF ACETYLENE CYLINDERS. [Link]

• Oklahoma State University. Laboratory Safety Rules. [Link]

• It's aumsum time. (2021, June 21). Lab Safety Rules. YouTube. [Link]

• Cylinder Recyclers. (2022, February 19). Environmental Company First to Recycle Acetone-Contaminated Acetylene Cylinders. [Link]

• Synergy Recycling. Acetylene Cylinders Disposal. [Link]

• Safelyio. (2026, January 12). Personal Protective Equipment for Chemical Handling. [Link]

• University of California, Santa Barbara. Lab Safety Do's & Don'ts. [Link]

• USAsafety.com. (2020, February 20). Personal Protective Equipment for Gas Cylinder Handling. [Link]

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